Magnesium oxide

• IUPAC Name: oxomagnesium
• InChI: InChI=1S/Mg.O
• InChI Key: CPLXHLVBOLITMK-UHFFFAOYSA-N
• Canonical SMILES: O=[Mg]
• Molecular Formula: MgO
• Molecular Weight: 40.305 g/mol
• Physical Description: Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Gas or Vapor; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, A very bulky, white powder known as light magnesium oxide or a relative dense, white powder known as heavy magnesium oxide. 5 g of light magnesium oxide occupy a volume of at least 33 ml, while 5 g of heavy magnesium oxide occupy a volume of not more than 20 ml, Finely divided white particulate dispersed in air; Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon; [NIOSH], Solid, HYGROSCOPIC FINE WHITE POWDER., Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.]
• Boiling Point: 6512 °F at 760 mmHg (NIOSH, 2023), 3,600 °C, 3600 °C, 6512 °F
• Solubility: 0.009 % at 86 °F (NIOSH, 2023), Practically insoluble in water. Insoluble in ethanol, Soluble in acids and ammonium salt solutions, Insoluble in ethanol, In water, 86 mg/L at 30 °C, Solubility in water: poor, (86 °F): 0.009%
• Density: 3.58 (NIOSH, 2023) - Denser than water; will sink, 3.6 g/cu cm, Relative density (water = 1): 3.6, 3.58
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• Impurities: TRACE IMPURITIES: NaCl, KCl, NaF
• Color/Form: White, very fine powder, White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate, Colorless, transparent cubic crystals
• CAS No.: 1309-48-4, 146024-95-5, 146024-97-7, 148075-95-0, 148075-92-7, 1317-74-4, 146024-94-4
• Melting Point: 5072 °F (NIOSH, 2023), 2825 °C, 2800 °C, 5072 °F

Description

Magnesium oxide (MgO) is a versatile and essential inorganic compound valued in research for its high thermal stability, refractory properties, and alkaline nature. In materials science, it serves as a crucial component for synthesizing advanced ceramics, superconductors, and composite materials, where it acts as a stabilizing additive or a precursor. Its mechanism in catalysis is particularly significant; MgO functions as a solid base catalyst and an effective support for metal nanoparticles in numerous organic transformations, including condensation and dehydrogenation reactions, due to its surface Lewis basic sites. Within biomedical research, this compound nanoparticles are extensively investigated for their potential in bone tissue engineering, as they can enhance osteoblast proliferation and bone regeneration, and as carriers for drug delivery systems. Furthermore, its utility extends to environmental science for the adsorption of heavy metals and acidic pollutants. This high-purity reagent provides researchers with a reliable and consistent material to explore these diverse applications and mechanisms.

Advanced Synthesis Methodologies for Magnesium Oxide Materials

Solution-Based Synthesis Techniques

Solution-based methods are widely employed for the synthesis of MgO nanoparticles due to their ability to control the size and morphology of the resulting materials. mdpi.com These "bottom-up" approaches provide a high degree of control over the final product's characteristics. mdpi.com

Sol-Gel Synthesis Approaches for Controlled Nanostructure Formation

The sol-gel method is a versatile and cost-effective technique for producing high-purity MgO nanoparticles at relatively low temperatures. ijcps.orgcurtin.edu.aux-mol.com This process involves the transition of a solution (sol) into a solid network (gel) through hydrolysis and condensation reactions. ijcps.orgwikipedia.org Typically, a magnesium precursor, such as magnesium nitrate (B79036) or magnesium chloride, is dissolved in a solvent, often an alcohol. ijcps.orgijpsr.com The addition of a complexing agent or a gelling agent can influence the growth rate and final crystallite size. nih.gov

The morphology and size of the MgO nanoparticles can be controlled by adjusting parameters like pH, temperature, and calcination conditions. ijcps.orgscielo.br For instance, studies have shown that the calcination temperature directly impacts the size and shape of the nanoparticles, with transformations from spherical to hexagonal and then to rod-shaped morphologies observed at different temperatures. curtin.edu.aux-mol.com The choice of solvent and precursor also plays a crucial role. The use of magnesium methoxide (B1231860) has been shown to produce MgO with a high specific surface area. mdpi.com Researchers have successfully synthesized cubic-shaped MgO nanoparticles with sizes ranging from 50-70 nm using this method. scientific.netresearchgate.net

Key Research Findings in Sol-Gel Synthesis of MgO:

Precursor(s)	Complexing/Gelling Agent	Resulting Morphology/Size	Key Findings	Reference(s)
Magnesium nitrate, Sodium hydroxide (B78521)	-	Cubic nanoparticles (50-70 nm)	Successful synthesis of crystalline, pure MgO.	scientific.netresearchgate.net
Magnesium nitrate	Oxalic acid, Citric acid	Nanoparticles (smallest size ~12 nm with citric acid)	Fuel type affects crystallite size and morphology.	mdpi.com
Magnesium methoxide	Methanol (B129727), Toluene (B28343)	Nanopowder (average crystallite size 7.5 nm)	Achieved a high specific surface area of 138 m²/g.	mdpi.com
Magnesium nitrate	-	Nanoparticles (average size 60 nm)	Final particle size determined by gel grinding and annealing.	mdpi.com
Magnesium ribbons	-	Coralline structure (200-300 nm)	A solution of magnesium methoxide was first formed.	mdpi.com

Hydrothermal and Solvothermal Methods for Crystalline Phase Development

Hydrothermal and solvothermal methods are effective for synthesizing highly crystalline MgO nanoparticles. nih.govmdpi.com These techniques involve chemical reactions in a closed system (an autoclave) at elevated temperatures and pressures. mdpi.com The primary distinction between the two is the solvent used; hydrothermal synthesis employs water, while solvothermal methods utilize non-aqueous solvents like alcohols or other organic liquids. mdpi.commdpi.com

These methods offer excellent control over the size, shape, and crystallinity of the final product by manipulating reaction parameters such as temperature, pressure, precursor concentration, and reaction time. scielo.br For example, increasing the calcination temperature has been shown to increase the particle size of MgO. scielo.br The use of stabilizing agents, such as soluble starch or cellulose (B213188), can help control particle size and prevent agglomeration, leading to nanoparticles in the range of 10-30 nm. scielo.br Solvothermal synthesis, in particular, is noted for its simplicity, low cost, and high yield at relatively low reaction temperatures. nih.gov Researchers have successfully synthesized nano-octahedral MgO with exposed (111) facets using a solvothermal-solid-decomposition method. rsc.org

Comparison of Hydrothermal and Solvothermal Synthesis of MgO:

Method	Solvent	Key Advantages	Example Finding	Reference(s)
Hydrothermal	Water	Produces materials with enhanced crystallinity.	Control over particle size by adjusting calcination temperature.	mdpi.comscielo.br
Solvothermal	Non-aqueous (e.g., alcohols)	Simplicity, low cost, high yield, low reaction temperatures.	Synthesis of nano-octahedral MgO with exposed (111) facets.	nih.govrsc.org

Chemical Co-precipitation Strategies for Particle Size Homogeneity

Chemical co-precipitation is a widely used, simple, and cost-effective method for synthesizing MgO nanoparticles with a homogeneous particle size. ijesi.orgresearchgate.netijirt.org This liquid-phase synthesis technique involves the precipitation of magnesium hydroxide (Mg(OH)₂) from a magnesium salt solution, typically magnesium nitrate, by adding a precipitating agent like sodium hydroxide (NaOH). mdpi.comijesi.orgirjmets.com The resulting Mg(OH)₂ precipitate is then washed, dried, and calcined to form MgO nanoparticles. irjmets.com

The homogeneity and size of the nanoparticles can be controlled by carefully managing reaction parameters such as temperature, pH, stirring speed, and the concentration of reactants. ijesi.orgresearchgate.net The use of a stabilizing agent, such as starch or polyethylene (B3416737) glycol (PEG), can prevent agglomeration and influence the final particle size and morphology. mdpi.comijesi.org For instance, the addition of PEG has been shown to nearly double the crystallite size compared to pure MgO nanoparticles. mdpi.com Studies have demonstrated the synthesis of MgO nanoparticles with sizes smaller than 20 nm and a transition from hexagonal Mg(OH)₂ to cubic MgO structures with increasing annealing temperatures. mdpi.com

Parameters Influencing MgO Nanoparticle Synthesis via Co-precipitation:

Parameter	Effect on Nanoparticles	Example	Reference(s)
Annealing Temperature	Influences crystal structure and size.	Transition from hexagonal Mg(OH)₂ to cubic MgO as temperature increases.	mdpi.com
Stabilizing Agent	Prevents agglomeration, affects size and morphology.	Use of PEG nearly doubled the crystallite size.	mdpi.com
Precursor Concentration	Affects particle size.	Can be adjusted to control the final particle size.	researchgate.net
Stirring Time	Influences reaction completion and homogeneity.	Optimized stirring time leads to desired nanoparticle characteristics.	researchgate.net

Microwave-Assisted Synthesis for Accelerated Reaction Kinetics

Microwave-assisted synthesis has emerged as a rapid and energy-efficient method for producing MgO nanoparticles. ijerd.comacs.org This technique utilizes microwave irradiation to heat the precursor solution, leading to significantly faster reaction times, higher reaction rates, and often higher yields compared to conventional heating methods. scielo.bracs.org The rapid and homogeneous heating provided by microwaves can result in a narrow particle size distribution and high purity of the prepared nanoparticles. scielo.brijerd.com

This method can be combined with other techniques, such as sol-gel or combustion synthesis. ijerd.comscilit.com In microwave-assisted sol-gel synthesis, for example, a precursor solution is irradiated with microwaves, leading to rapid and uniform heating that promotes the formation of nanoparticles with a high specific surface area. ijerd.comresearchgate.net The use of microwave heating has been shown to improve the kinetics of reactions by one or two orders of magnitude. sci-hub.se Research has demonstrated that MgO nanoparticles synthesized via microwave-assisted methods can have a higher surface area compared to those prepared by conventional methods. scielo.br

Advantages of Microwave-Assisted Synthesis of MgO:

Advantage	Description	Reference(s)
Accelerated Reaction Kinetics	Shorter reaction times and higher reaction rates.	scielo.bracs.org
Energy Efficiency	Faster and more direct heating reduces energy consumption.	ijerd.com
Homogeneous Heating	Leads to uniform particle size distribution.	ijerd.com
High Purity and Yield	Often results in cleaner products with higher output.	scielo.br

Gas-Phase Synthesis Techniques

Gas-phase synthesis techniques offer alternative routes to produce MgO materials, particularly those with porous architectures.

Combustion Synthesis Protocols for Porous Architectures

Combustion synthesis, particularly solution combustion synthesis, is a simple, fast, and inexpensive method for producing porous, nanocrystalline MgO powders on a large scale. d-nb.infoirjet.netnih.gov This process involves a self-sustaining exothermic reaction between an oxidizer (typically a magnesium salt like magnesium nitrate) and a fuel (such as glycine, urea, or citric acid) in an aqueous solution. irjet.netaip.org The rapid release of gaseous products during the combustion process creates a porous, fluffy, and often high-surface-area material. d-nb.infoirjet.net

The morphology, particle size, and specific surface area of the resulting MgO can be controlled by the type of fuel used and the fuel-to-oxidizer ratio. mdpi.comnih.govcas.cz For example, using ethylene (B1197577) glycol as a fuel has been shown to produce porous MgO with a very large BET surface area of 203.8 m²/g. d-nb.inforesearchgate.netoiccpress.com In contrast, using other reactants can result in rod-shaped or granular morphologies with significantly lower surface areas. d-nb.inforesearchgate.net The combustion process is typically followed by calcination at a specific temperature to improve crystallinity and phase purity. irjet.net

Influence of Fuel on Combustion Synthesis of Porous MgO:

Fuel	Resulting Morphology	Specific Surface Area (BET)	Reference(s)
Ethylene Glycol	Multi-scale porous	203.8 m²/g	d-nb.inforesearchgate.netoiccpress.com
Citric Acid	Large network structure (30-50 nm particles)	53.88 m²/g	nih.gov
Glucose	Aggregated structure (35-60 nm particles)	40.55 m²/g	nih.gov
Glycine	Porous, high crystallinity after annealing	Not specified	irjet.net
Urea	Not specified	Not specified	aip.org

Chemical Vapor Deposition (CVD) for Thin Film Growth

Chemical Vapor Deposition (CVD) is a versatile technique for producing high-quality, uniform thin films of magnesium oxide. ucl.ac.uk This process involves the reaction of a volatile magnesium-containing precursor in the gas phase, which then deposits onto a substrate. meixi-mgo.com

A notable advancement in this area is the use of magnesium N,N-dimethylaminodiboranate (Mg(H3BNMe2BH3)2) as a precursor, which, in combination with water, allows for the deposition of pure, dense, and stoichiometric MgO thin films at temperatures as low as 225°C. researchgate.netillinois.edu This precursor is particularly advantageous due to its high vapor pressure at room temperature. illinois.edu Researchers have demonstrated the ability to achieve highly conformal coatings on substrates with complex topographies, such as trenches with high aspect ratios (up to 35:1), at a growth rate of 2 nm/min. researchgate.netillinois.edu The growth rate can be tuned between 2 and 200 nm/min by adjusting parameters like substrate temperature and the use of a carrier gas like argon. illinois.eduaip.org For instance, at 300°C, the growth rate can be increased from 90 nm/min to 200 nm/min. aip.org

Another approach within CVD is Metal Organic Chemical Vapor Deposition (MOCVD), which utilizes organometallic precursors. meixi-mgo.com Aerosol-assisted CVD (AACVD) using magnesium acetate (B1210297) tetrahydrate in solvents like ethanol (B145695) or methanol has also been explored for depositing MgO films on glass substrates at temperatures ranging from 400 to 600°C. ucl.ac.uk In this method, the choice of solvent and the deposition temperature were found to influence the film's growth rate, thickness, crystallite size, and surface morphology. ucl.ac.uk Films deposited using ethanol tended to have smaller surface structures compared to the more featureless films derived from methanol. ucl.ac.uk

The ability to control the ambient temperature during VLS (vapor-liquid-solid) growth, a mechanism often employed in CVD, is crucial for tailoring the morphology of MgO nanowires. aip.orgaip.org Lower ambient temperatures can result in shorter, tapered, square-rod shaped nanowires, while higher temperatures promote the growth of longer, untapered nanowires. aip.orgaip.org

Spray Pyrolysis Methods for Controlled Film Morphology

Spray pyrolysis is a cost-effective and scalable method for producing this compound films with controlled morphology. core.ac.uk The technique involves spraying a precursor solution onto a heated substrate, where the droplets undergo pyrolysis to form the desired material. mdpi.com

The choice of precursor significantly impacts the resulting morphology of the MgO particles. For instance, using magnesium acetate (MgAc) as a precursor can result in needle-shaped and hollow, irregular particles, while magnesium nitrate (MgN) can produce hollow concave and spherical hollow particles. aip.org This difference is attributed to the varying crystallization rates and decomposition behaviors of the precursors during the heating process. aip.org Other precursors like magnesium chloride (MgCl2) have also been successfully used to grow MgO thin films with this method. mdpi.comresearchgate.net

The substrate temperature is a critical parameter that can be optimized to achieve desired film properties. cecri.res.in For example, in the deposition of MgO films from magnesium acetate tetrahydrate, polycrystalline films with (100) and (110) orientations formed at 500°C, which transitioned to a preferred (100) orientation when the temperature was increased to 600°C. researchgate.netcecri.res.in This higher temperature also resulted in films with high optical transmittivity (>80%). researchgate.netcecri.res.in The concentration of the magnesium precursor in the spray solution also plays a role in the crystalline quality of the films. mdpi.com

The spray pyrolysis technique has been utilized to produce biaxially textured MgO thin films, which are important as buffer layers for second-generation coated conductors. bham.ac.uk By controlling the deposition temperature, different surface morphologies can be achieved, and c-axis textured MgO films with smooth surfaces have been successfully deposited on silicon substrates. bham.ac.uk

Green Synthesis Routes and Eco-friendly Approaches

Green synthesis has emerged as a cost-effective, non-toxic, and environmentally friendly alternative for producing this compound nanoparticles. frontiersin.orgarcjournals.org This approach utilizes biological entities like plants, bacteria, and fungi as reducing and capping agents. researchgate.netaustinpublishinggroup.com

Biogenic Synthesis Utilizing Plant Extracts and Biomolecules

A wide variety of plant extracts have been successfully employed for the green synthesis of MgO nanoparticles. These include extracts from mango (Mangifera indica), neem (Azadirachta indica), papaya (Carica papaya), Beta vulgaris, Verbascum sinaiticum, and banana peels (Musa acuminata). frontiersin.organalis.com.mypjoes.comrsc.org The phytochemicals present in these extracts, such as flavonoids, antioxidants, and phenolics, are believed to be responsible for the reduction of the magnesium precursor and the stabilization of the resulting nanoparticles. austinpublishinggroup.comoiccpress.com

The synthesis process typically involves mixing a magnesium salt precursor, such as magnesium nitrate or magnesium sulfate (B86663), with the plant extract. frontiersin.orgmdpi.com The reaction mixture is often heated to facilitate the formation of nanoparticles, followed by calcination at higher temperatures to obtain the final MgO product. frontiersin.organalis.com.my For example, MgO nanoparticles have been synthesized by adding magnesium nitrate to a Psidium guajava leaf extract, resulting in a brownish-yellow solution indicative of magnesium hydroxide nanoparticle formation, which is then calcined. acs.org The characteristics of the synthesized nanoparticles, such as size and shape, can be influenced by reaction parameters like pH, temperature, and the concentration of the precursor and extract. mdpi.com For instance, using different plant extracts can yield nanoparticles with varying crystallite sizes; papaya-derived nanoparticles were found to be 20.82 nm, neem-derived were 27.08 nm, and mango-derived were 10.25 nm. frontiersin.org

A proposed mechanism for plant-mediated synthesis involves the interaction between the magnesium salt and biomolecules like tannic acids in the plant extract, forming Mg-biomolecule complexes. mdpi.com These complexes are then calcined at high temperatures (e.g., 400°C) to yield MgO nanoparticles. mdpi.com

Microbial and Fungal Mediated Synthesis Mechanisms

Microorganisms, including bacteria and fungi, offer another avenue for the green synthesis of this compound nanoparticles. mdpi.com The synthesis can occur either intracellularly, where metal ions are transported into the microbial cells and reduced by enzymes, or extracellularly, where secreted biomolecules from the microbes react with the metal precursor in the surrounding medium. mdpi.comnih.gov The extracellular method is often preferred as it simplifies the process of harvesting the synthesized nanoparticles. mdpi.com

Several bacterial strains, such as Paenibacillus polymyxa and the probiotic Lactobacillus gasseri, have been utilized for MgO nanoparticle synthesis. frontiersin.org In a typical process, a magnesium precursor like magnesium nitrate is added to a bacterial culture or its cell-free filtrate. mdpi.com The metabolites produced by the bacteria then facilitate the reduction and formation of MgO nanoparticles. For example, using Lactobacillus gasseri metabolites, spherical MgO nanoparticles with sizes ranging from 1 to 10 nm have been produced.

Fungi, such as Aspergillus terreus, Rhizopus oryzae, Penicillium chrysogenum, and Aspergillus tubingensis, are also effective in synthesizing MgO nanoparticles. mdpi.comnih.govresearchgate.net The mechanism is similar to that of bacteria, involving either intracellular or extracellular processes. mdpi.comnih.gov Factors such as the concentration of the magnesium precursor, pH, incubation temperature, and contact time can be optimized to control the size and yield of the nanoparticles. nih.govmdpi.comnih.gov For instance, using the fungal strain Rhizopus oryzae, spherical MgO nanoparticles with an average size of about 20 nm were synthesized by optimizing parameters like precursor concentration (4 mM), pH (8), and incubation temperature (35°C). nih.govnih.gov Similarly, Penicillium crustosum has been used to create spherical MgO nanoparticles with sizes ranging from 8 to 35 nm. researchgate.net

Mechanistic Control of Nanostructure Morphology and Size during Synthesis

The morphology and size of this compound nanostructures are critical determinants of their properties and performance in various applications. Precise control over these characteristics during synthesis is a key area of research.

Influence of Precursors and Additives on Morphology

The choice of magnesium precursor has a profound effect on the morphology of the final MgO product. rsc.orgrsc.org Studies have shown that the morphology of the prepared MgO is often similar to that of its precursor. rsc.orgrsc.org For example, when using ultrasonic spray pyrolysis, magnesium acetate leads to needle-shaped and hollow irregular particles, whereas magnesium nitrate results in hollow concave and spherical particles. aip.org The decomposition pathway of the precursor also plays a crucial role. For instance, the decomposition of magnesium nitrate hexahydrate in the molten state and in the presence of water vapor promotes the formation of MgO with {111} facets. acs.org The molecular weight of the precursor can also influence the porous structure of the resulting MgO; precursors with a higher molecular weight per magnesium atom tend to produce a more porous structure with a larger pore volume and size after calcination. rsc.orgrsc.org

Additives and templates are also widely used to direct the growth and morphology of MgO nanostructures. Polymeric glycols like polyethylene glycol (PEG) with different molecular weights have been used as templates. For instance, PEG 600 was found to be a suitable template for preparing MgO nanorods, while PEG 200 favored the formation of nanoparticles. The ratio of the magnesium source to the template can also alter the morphology. Other factors such as pH have a significant impact; for example, in a synthesis using PEG 200, a pH of 11 resulted in well-defined nanoparticles, whereas lower pH values led to agglomerated particles. In some cases, additives like citric acid can influence not only the morphology (leading to flake-like, vacuolar, and flower-like structures) but also the particle size. mdpi.com

The following table summarizes the effect of different precursors on the morphology of MgO:

Precursor	Synthesis Method	Resulting Morphology
Magnesium Acetate (MgAc)	Ultrasonic Spray Pyrolysis	Needle-shaped, Hollow irregular particles
Magnesium Nitrate (MgN)	Ultrasonic Spray Pyrolysis	Hollow concave, Spherical hollow particles
Magnesium Nitrate Hexahydrate	Thermal Decomposition	Octahedral particles with {111} facets
Magnesium Powder, Magnesium Sulfate, Magnesium Nitrate Hexahydrate	Hydrothermal	Rod-like, Lamellar, Needle-like

Impact of Reaction Parameters (Temperature, Pressure, pH, Time) on Particle Characteristics

The synthesis of this compound (MgO) materials with tailored properties is highly dependent on the precise control of various reaction parameters. Temperature, pressure, pH, and reaction time are critical variables that significantly influence the resulting particle characteristics, including size, morphology, crystallinity, and surface area. Understanding the interplay of these parameters is essential for designing advanced MgO materials for specific applications.

Temperature

Temperature is a dominant factor in the synthesis of MgO, affecting everything from precursor decomposition to crystal growth and final particle morphology. In methods involving calcination, such as co-precipitation and sol-gel, the temperature at which the magnesium precursor (e.g., magnesium hydroxide) is heated directly impacts the characteristics of the resulting MgO nanoparticles. mdpi.comnih.gov

Generally, an increase in calcination temperature leads to an increase in both crystallite and particle size. mdpi.comnih.govchalcogen.ro This is attributed to grain agglomeration and enhanced structural order at higher thermal energy. mdpi.com For instance, studies have shown that increasing the calcination temperature from 400 °C to 600 °C results in a progressive increase in MgO particle size and crystallinity, while the surface area decreases. mdpi.comnih.gov Similarly, the average crystallite size has been observed to increase from 4.6 nm at 300 °C to 13.3 nm at 700 °C. chalcogen.ro

In hydrothermal synthesis, the reaction temperature also plays a crucial role. Higher hydrothermal temperatures tend to produce more uniform and regularly shaped Mg(OH)₂ crystals, which are then converted to MgO. mdpi.com Research has demonstrated that synthesis temperature has a strong influence on the morphology, particle size, and crystalline structure of the final product. journalssystem.com

Table 1: Effect of Calcination Temperature on MgO Nanoparticle Characteristics

Pressure

Pressure is a key parameter primarily in solvothermal and hydrothermal synthesis methods. mdpi.comnanografi.com In these techniques, the reaction is carried out in a sealed vessel (autoclave), allowing the pressure to build up as the temperature increases. nanografi.com Elevated pressure can facilitate the production of materials with enhanced crystallinity compared to other methods like co-precipitation. mdpi.com For instance, the ultrasound-assisted hydrothermal method can create localized hot spots with extremely high temperatures (around 2,700 °C) and pressures (around 1,000 atm), leading to the formation of MgO nanoparticles with sizes ranging from 5 to 10 nm. scielo.br While specific studies systematically varying pressure as an independent variable are less common, its role in combination with temperature in hydrothermal and solvothermal methods is acknowledged for producing highly crystalline MgO. mdpi.comnanografi.commdpi.com

pH

The pH of the reaction medium is a critical parameter that profoundly affects the morphology, size, and stability of synthesized MgO nanoparticles. mdpi.com It influences the hydrolysis and condensation rates of magnesium precursors and the surface charge of the forming particles, which in turn controls aggregation. In precipitation methods, pH is carefully controlled by the addition of a precipitating agent, such as ammonia (B1221849) or sodium hydroxide. mdpi.comoiccpress.com

Research has shown that varying the pH can lead to significant changes in particle morphology. For example, in one study, increasing the pH from 10 to 12 resulted in a transformation from irregular shapes to spherical and flat plate-like particles, with a general reduction in particle size at higher pH values before slight agglomeration occurred at pH 12. d-nb.info At a pH below 10, precipitate formation can be minimal. d-nb.info In another study using a co-precipitation method, it was found that a pH of 11 was optimal for producing well-defined nanoparticles, whereas lower pH values (9 and 10) resulted in more agglomerated particles. The increase in absorbance at high alkaline pH can indicate the formation of highly dispersed, smaller nanoparticles due to the high concentration of hydroxyl ions on the particle surfaces. d-nb.info

Table 2: Influence of pH on MgO Nanoparticle Synthesis

Time

Reaction time, which includes stirring, aging, and calcination duration, is another influential factor in the synthesis of MgO. journalssystem.comresearchgate.net The duration of the reaction affects nucleation, crystal growth, and potential aggregation of the particles. researchgate.netresearchgate.net

In hydrothermal synthesis, extending the reaction time generally leads to larger and more uniformly sized magnesium hydroxide particles, which subsequently affects the final MgO product. mdpi.comjournalssystem.com For instance, prolonging the reaction time can improve the crystalline degree of the particles. journalssystem.com In precipitation methods, after the initial precipitation, the mixture is often stirred for a period (aging) to ensure the completion of the reaction and to allow for crystal ripening, where larger particles grow at the expense of smaller ones, leading to a more uniform size distribution. oiccpress.com One study noted that after the initial formation of Mg(OH)₂, subsequent time represents a growth phase, where dissolution of smaller particles and recrystallization lead to a more uniform particle size distribution over time. mdpi.com However, prolonged reaction times can sometimes lead to increased agglomeration. scirp.org The holding time during calcination also plays a role; as the holding time increases, the particle size of the resulting MgO can also increase. journalssystem.com

Table 3: Effect of Reaction Time on MgO/Mg(OH)₂ Particle Characteristics

Advanced Characterization Techniques for Magnesium Oxide Materials

Structural and Morphological Characterization of Magnesium Oxide Materials

The structural and morphological properties of this compound are fundamental to understanding its behavior and performance. Techniques such as X-ray diffraction and various forms of electron microscopy are indispensable for revealing details from the crystalline phase down to the nanoscale morphology.

X-ray Diffraction (XRD) for Crystalline Phase Analysis and Crystallite Size Determination

X-ray diffraction (XRD) is a powerful non-destructive technique used to analyze the crystalline structure of materials. For this compound, XRD patterns confirm its cubic crystal structure. researchgate.netresearchgate.net The diffraction peaks at specific 2θ angles correspond to different crystallographic planes, such as (111), (200), and (220). researchgate.net The sharpness and intensity of these peaks are indicative of the degree of crystallinity. researchgate.net For instance, sharp peaks suggest a well-defined crystalline structure. researchgate.net

The average crystallite size of MgO nanoparticles can be calculated from the broadening of the XRD peaks using the Debye-Scherrer equation. researchgate.net This equation relates the peak width at half-maximum (FWHM) to the crystallite size. Studies have reported the synthesis of MgO nanoparticles with crystallite sizes ranging from a few nanometers to over 80 nm, depending on the synthesis method and conditions. scirp.org For example, one study found crystallite sizes of approximately 83.75 nm, 23.57 nm, and 22.25 nm for different planes. Another investigation reported that the crystallite size of MgO can increase with an increase in calcination temperature. meral.edu.mm It's important to distinguish between crystallite size, which refers to the size of a single crystal, and particle size, which may consist of multiple aggregated crystallites. uni.eduuni.edu

Parameter	Description	Typical Findings for MgO	References
Crystalline Phase	The specific crystal structure of the material.	Cubic (Periclase)	researchgate.netnih.gov
Crystallographic Planes	Specific planes of atoms within the crystal lattice that give rise to diffraction peaks.	(111), (200), (220)	researchgate.net
Crystallite Size	The size of coherently diffracting crystalline domains.	Varies from <10 nm to >80 nm depending on synthesis.	scirp.org

Electron Microscopy (SEM, TEM, HRTEM, SAED) for Morphology and Nanostructure Elucidation

Electron microscopy techniques are crucial for visualizing the morphology and nanostructure of this compound materials at high resolutions.

Scanning Electron Microscopy (SEM) provides detailed images of the surface morphology. SEM analyses of MgO have revealed various morphologies, including nanoparticles, agglomerated quasi-spherical shapes, and mesh-like structures in thin films. meral.edu.mmresearchgate.netias.ac.in The grain size and pore microstructure can also be studied using SEM. In some cases, SEM images show that MgO nanoparticles can be agglomerated in nature and have a spherical shape. meral.edu.mm

Transmission Electron Microscopy (TEM) offers higher resolution imaging of the internal structure of materials. TEM studies have confirmed the synthesis of MgO nanoparticles with sizes ranging from approximately 5 nm to larger agglomerates. scirp.orgresearchgate.netmicroscopy.cz The shape of these nanoparticles is often observed to be spherical or quasi-spherical. scirp.orgresearchgate.net For instance, one study reported the production of nanocrystalline MgO with a particle size of about 5 nm. microscopy.cz Another investigation observed agglomerated quasi-spherical shapes with a size range of 20–60 nm. researchgate.net

High-Resolution Transmission Electron Microscopy (HRTEM) allows for the visualization of the crystal lattice fringes. In MgO, HRTEM images have shown clearly resolved interplanar distances, such as the 0.21 nm spacing corresponding to the (200) planes, confirming the crystalline nature of the nanoparticles. jwent.netacs.org These images can also reveal the absence of dislocations or other defects, indicating a high degree of structural uniformity. acs.org

Selected Area Electron Diffraction (SAED) provides crystallographic information from a specific area of the sample. SAED patterns of MgO nanoparticles typically show distinct diffraction rings or spots, which can be indexed to the face-centered cubic (FCC) structure of MgO. nih.govjwent.net This confirms the polycrystalline nature of nanoparticle aggregates or the single-crystal nature of individual nanostructures. acs.orgresearchgate.net

Technique	Information Obtained	Typical Findings for MgO	References
SEM	Surface morphology, grain size, porosity.	Nanoparticles, agglomerates, spherical and mesh-like structures.	meral.edu.mmresearchgate.net
TEM	Particle size, shape, internal structure.	Spherical/quasi-spherical nanoparticles (5-60 nm).	scirp.orgresearchgate.netmicroscopy.cz
HRTEM	Crystal lattice fringes, structural defects.	Lattice spacing of 0.21 nm for (200) planes.	jwent.netacs.org
SAED	Crystallographic structure and orientation.	Diffraction patterns confirming FCC structure.	nih.govjwent.netacs.org

Atomic Force Microscopy (AFM) for Surface Topography and Roughness Assessment

Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that provides three-dimensional information about the surface topography of a material. For this compound, AFM has been used to study the surface of thin films and nanoparticles. ias.ac.inaalto.fi

AFM studies on e-beam evaporated MgO thin films have revealed columnar, pyramidal, or truncated cone-like structures, which supports a 3D island growth model. ias.ac.in The surface roughness of these films can also be quantified using AFM. In other studies, AFM has been employed to image the surface of MgO with atomic resolution, where oxygen and magnesium atoms can be distinguished. beilstein-journals.org This level of detail allows for the investigation of point defects and other surface irregularities. beilstein-journals.orgnih.gov The morphology of MgO films can vary, with some growing as islands with a quasi-rectangular shape. aalto.fi The surface of MgO particles has been observed to be smoother when prepared with certain precipitating agents and at specific calcination temperatures. researchgate.net

Spectroscopic Analysis of this compound

Spectroscopic techniques are employed to probe the chemical bonding, functional groups, and electronic properties of this compound.

Fourier Transform Infrared (FTIR) Spectroscopy for Chemical Bonding and Surface Functional Groups Identification

Fourier Transform Infrared (FTIR) spectroscopy is a valuable tool for identifying chemical bonds and functional groups within a material. In the analysis of this compound, FTIR spectra typically show characteristic absorption bands. A prominent band observed in the range of 400-800 cm⁻¹ is attributed to the stretching vibration of the Mg-O bond. nstproceeding.comresearchgate.net More specifically, peaks around 433-769 cm⁻¹ can be assigned to metal-oxygen bending vibrations, while those in the 600-850 cm⁻¹ range relate to the stretching vibrational mode of Mg-O-Mg. researchgate.net

FTIR is also highly sensitive to surface functional groups. The presence of hydroxyl (-OH) groups on the surface of MgO, often due to adsorbed water molecules, is indicated by broad absorption bands in the region of 3300-3600 cm⁻¹ and around 1410-1700 cm⁻¹. meral.edu.mmresearchgate.net A sharp peak sometimes observed around 3697 cm⁻¹ is also attributed to surface hydroxyl groups. researchgate.net Theoretical studies have been conducted to assign specific IR frequencies to different types of hydroxyl groups on various MgO surface sites, taking into account factors like hydrogen bonding and coordination. nih.govacs.org

Wavenumber Range (cm⁻¹)	Vibrational Mode Assignment	References
400 - 850	Mg-O stretching and bending vibrations	nstproceeding.comresearchgate.netresearchgate.net
1400 - 1700	O-H bending (adsorbed water)	meral.edu.mmresearchgate.net
3300 - 3700	O-H stretching (hydroxyl groups, adsorbed water)	meral.edu.mmresearchgate.net

Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transitions and Optical Behavior

Ultraviolet-Visible (UV-Vis) spectroscopy is used to investigate the electronic transitions and optical properties of materials by measuring their absorption of light in the ultraviolet and visible regions. For this compound, UV-Vis absorption spectra typically show a strong absorption edge in the UV region, which is related to the material's band gap.

The optical band gap of MgO nanoparticles can be determined from UV-Vis spectra. meral.edu.mm Research has shown that the band gap can be influenced by factors such as particle size and synthesis temperature. For example, one study reported optical band gap energies of 3.686 eV and 4.27 eV for MgO calcined at 500 °C and 600 °C, respectively. meral.edu.mm Another study found that the UV absorption peak for MgO nanoparticles was around 294 nm, corresponding to a band gap of 4.52 eV. researchgate.net The absorption spectra of MgO nanoparticles can exhibit a red-shift compared to bulk MgO, which has been attributed to excitons highly localized at the corner atoms of the nanoparticles. rsc.orgrsc.org The lowest-energy exciton (B1674681) peak in the reflection spectrum of bulk MgO is located at 7.7 eV (161 nm), while for 3 nm particles, it is at approximately 4.6 eV (270 nm). rsc.org Furthermore, the presence of surface defects and adsorbed species like superoxide (B77818) (O₂⁻) and ozonide (O₃⁻) can give rise to specific absorption bands in the UV-Vis range, for instance at 4.4 eV and 3.0 eV, respectively. nih.govacs.org

Photoluminescence Spectroscopy for Defect States and Electronic Structure Investigation

Photoluminescence (PL) spectroscopy is a powerful non-destructive technique used to investigate the electronic structure and defect states within this compound (MgO). When MgO is excited with photons of sufficient energy, electrons are promoted to higher energy states. The subsequent relaxation of these electrons and their recombination with holes can result in the emission of light, or photoluminescence. The energy of the emitted photons provides detailed information about the energy levels associated with defects within the MgO crystal lattice.

Common defects in MgO include oxygen vacancies (F centers) and magnesium vacancies (V centers). An oxygen vacancy can trap one electron (F+ center) or two electrons (F center), each creating distinct energy levels within the band gap. PL spectra of MgO often exhibit several emission bands, which are attributed to these and other defect centers. For instance, emission peaks observed around 3.00 eV and 2.38 eV have been assigned to holes trapped at magnesium ion vacancies (related to F+ centers) and F− centers (oxygen ion vacancies), respectively. researchgate.net The presence and intensity of these peaks can be correlated with the synthesis method, processing conditions, and purity of the MgO material. aip.org

Studies on MgO thin films have identified emission peaks at approximately 412 nm (3.00 eV) and 524 nm (2.38 eV). researchgate.net The broader emission peak is often linked to the presence of F centers. researchgate.net In ion-implanted MgO crystals, deconvolution of the PL spectra can reveal multiple bands. For example, a deconvoluted PL band around 387 nm has been attributed to defects created by high-energy ion implantation. arxiv.org The analysis of these PL emissions is crucial for understanding the optical and electronic properties of MgO, which are critical for its application in optoelectronic devices and catalysis. aip.orgarxiv.org

Table 1: Representative Photoluminescence Emission Peaks in this compound

Emission Wavelength (nm)	Emission Energy (eV)	Associated Defect/Transition	Reference
~387	~3.20	Ni-ion implantation-induced defects	arxiv.org
~412	~3.00	Holes trapped at Mg vacancies (F+ center)	researchgate.net
~524	~2.38	F-centers (oxygen ion vacancies)	researchgate.net

X-ray Photoelectron Spectroscopy (XPS) for Surface Chemical States

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique used to determine the elemental composition, empirical formula, and chemical and electronic state of the elements within a material. For this compound, XPS is invaluable for analyzing the surface chemistry, which often differs from the bulk material due to atmospheric exposure and processing.

In an XPS analysis of MgO, the sample is irradiated with a beam of X-rays, which causes the emission of core-level electrons. The binding energies of these photoelectrons are characteristic of the element and its chemical environment. The high-resolution XPS spectra for the Mg 2p and O 1s core levels are of particular interest. The binding energy for magnesium in the form of MgO is typically observed in the Mg 2p state. researchgate.net For oxygen, the O 1s spectrum can distinguish between oxygen in the MgO lattice and oxygen in other forms, such as surface hydroxyl groups (Mg(OH)₂) or adsorbed water. researchgate.netbenthamopenarchives.com

For example, the O 1s peak for oxygen in the MgO lattice is found at a binding energy of approximately 531.2 eV, while oxygen in hydroxide (B78521) form (OH⁻) appears at a higher binding energy, around 532.2 eV to 533.2 eV. benthamopenarchives.com Similarly, the Mg 2p peak associated with magnesium in an oxide form is found at a binding energy of about 50.8 eV. benthamopenarchives.com The presence of a significant hydroxide component on the surface is common for MgO exposed to air. XPS can quantify the relative amounts of MgO and Mg(OH)₂ on the surface, providing critical insight into the material's surface reactivity and stability. researchgate.net

Table 2: Typical Binding Energies in XPS Analysis of this compound

Core Level	Binding Energy (eV)	Associated Chemical State	Reference
Mg 2p	~50.8	Magnesium in oxide form (Mg²⁺)	benthamopenarchives.com
O 1s	~531.0 - 531.2	Oxygen in MgO lattice (O²⁻)	benthamopenarchives.com
O 1s	~532.2 - 533.4	Oxygen in hydroxide (OH⁻) or carbonate (CO₃²⁻)	researchgate.netbenthamopenarchives.com

Thermal and Surface Area Characterization of this compound

Thermogravimetric Analysis (TGA) for Thermal Decomposition Pathways and Stability

Thermogravimetric Analysis (TGA) is an essential technique for studying the thermal stability and decomposition of this compound and its precursors, such as magnesium hydroxide (Mg(OH)₂) and magnesium carbonate (MgCO₃). TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

The thermal decomposition of Mg(OH)₂ to MgO and water (H₂O) is a well-studied process. TGA curves for Mg(OH)₂ show a significant weight loss in the temperature range of approximately 307°C to 443°C, corresponding to the dehydration reaction: Mg(OH)₂ → MgO + H₂O. aip.org The process involves the transformation from a hexagonal Mg(OH)₂ structure to a cubic MgO structure. aip.orgjst.go.jp Some studies indicate this occurs in stages, with the formation of a distorted cubic MgO structure around 380°C, which then transforms to a stable cubic MgO at temperatures above 600°C. jst.go.jp

Similarly, the decomposition of hydrated magnesium carbonate (MgCO₃·xH₂O) occurs in multiple steps. TGA reveals an initial weight loss due to the removal of water molecules, followed by the decomposition of the carbonate to MgO and carbon dioxide (CO₂) at higher temperatures. mdpi.com The decarbonation onset temperature is typically around 374°C under a nitrogen atmosphere. mdpi.com For magnesium chloride hexahydrate (MgCl₂·6H₂O), thermal decomposition involves dehydration, hydrolysis to form magnesium hydroxychloride (Mg(OH)Cl), and finally pyrolysis to MgO at temperatures above 470°C. journalssystem.com TGA provides precise data on these decomposition temperatures and the stoichiometry of the reactions, which is crucial for the controlled synthesis of MgO with desired properties.

Table 3: Decomposition Temperatures of MgO Precursors from TGA

Precursor	Decomposition Step	Temperature Range (°C)	Product	Reference
Magnesium Hydroxide (Mg(OH)₂)	Dehydroxylation	~307 - 443	MgO + H₂O	aip.org
Hydrated Magnesium Carbonate (MgCO₃·xH₂O)	Decarbonation	~374 - 467 (N₂ atm)	MgO + CO₂	mdpi.com

Brunauer-Emmett-Teller (BET) for Specific Surface Area and Porosity Determination

The Brunauer-Emmett-Teller (BET) method is the most widely used technique for determining the specific surface area of solid and porous materials. It involves the physical adsorption of a gas (typically nitrogen) on the surface of the material at cryogenic temperatures. By analyzing the nitrogen adsorption-desorption isotherm, one can calculate the specific surface area, pore volume, and pore size distribution of this compound.

The surface area of MgO is a critical parameter that significantly influences its performance in applications such as catalysis, adsorption, and as a support material. The BET surface area of MgO can vary widely depending on the synthesis method and subsequent thermal treatment. For instance, MgO nanoparticles synthesized via different routes have shown a range of surface areas. MgO synthesized using a green approach with Avicennia marina extract exhibited a specific surface area of 97.248 m²/g. nih.gov In another study, MgO 3D-flower-like nanostructures synthesized by a reflux method showed a very high specific surface area of 218 m²/g. rsc.org In contrast, MgO produced from the thermal activation of cryptocrystalline magnesite showed a surface area of 13 m²/g. researchgate.net

These variations highlight the importance of controlling synthesis parameters to tailor the surface properties of MgO for specific applications. A higher surface area generally implies more available active sites, which can lead to enhanced catalytic activity or adsorption capacity. researchgate.netaip.org

Table 4: Specific Surface Area of MgO from Various Studies using BET

MgO Synthesis/Source	Specific Surface Area (m²/g)	Reference
MgO 3D-flowers (reflux method)	218	rsc.org
MgO Nanoparticles (from Mg(NO₃)₂)	297.1	aip.org
Green synthesized MgO NPs (Avicennia marina)	97.248	nih.gov
Electrospun MgO nanofibers (carbon sorbent)	324.5	scientific.net

Advanced Elemental and Chemical State Analysis

Energy-Dispersive X-ray Spectroscopy (EDX) for Elemental Composition Mapping

Energy-Dispersive X-ray Spectroscopy (EDX or EDS) is an analytical technique used for the elemental analysis or chemical characterization of a sample. It is often integrated with electron microscopy instruments like Scanning Electron Microscopy (SEM). When the sample is bombarded by the electron beam, atoms within the sample emit characteristic X-rays. The energy of these X-rays corresponds to a specific element, and the intensity of the signal is related to the element's concentration.

For this compound materials, EDX provides a rapid and straightforward method to confirm the elemental composition and purity. EDX spectra of pure MgO will show prominent peaks corresponding to magnesium (Mg) and oxygen (O). medwinpublishers.com Quantitative analysis can determine the weight or atomic percentage of these elements, allowing for a verification of the material's stoichiometry. For example, one study on green synthesized MgO nanoparticles reported a composition of 40.47% Magnesium and 48.64% Oxygen by weight. nih.gov Another analysis of MgO 3D-flowers confirmed the presence of Mg (28.27 wt%) and O (71.87 wt%). rsc.org

EDX can also detect the presence of impurities or dopants. In studies of doped MgO, such as with erbium, EDX confirms the presence of the dopant element alongside Mg and O. medwinpublishers.commedwinpublishers.com Furthermore, when combined with SEM, EDX can perform elemental mapping, which provides a visual representation of the spatial distribution of different elements across the sample's surface. This is particularly useful for assessing the homogeneity of dopant distribution or identifying segregated impurity phases. medwinpublishers.com

Table 5: Elemental Composition of MgO Samples from EDX Analysis

Sample Description	Element	Weight Percentage (%)	Reference
Green Synthesized MgO NPs	Magnesium (Mg)	40.47	nih.gov
	Oxygen (O)	48.64	nih.gov
MgO 3D-Flowers	Magnesium (Mg)	28.27	rsc.org
	Oxygen (O)	71.87	rsc.org
Er-Doped MgO NPs	Oxygen (O)	77.37	medwinpublishers.com
	Magnesium (Mg)	15.34	medwinpublishers.com

Table 6: Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	14792
Magnesium hydroxide	14779
Magnesium carbonate	11558
Magnesium chloride hexahydrate	24590
Magnesium nitrate (B79036)	25212
Water	962
Carbon dioxide	280
Erbium	23926
Nickel	935
Carbon	5462310
Phenol (B47542)	996
Ethanol (B145695)	702
Sodium hydroxide	14798

Secondary Ion Mass Spectrometry (SIMS) for Surface and Depth Profiling of Composition

Secondary Ion Mass Spectrometry (SIMS) is a highly sensitive surface analysis technique capable of providing detailed elemental, isotopic, and molecular information about the composition of solid materials like this compound. arxiv.orgnih.gov The method involves bombarding the sample surface with a focused, high-energy primary ion beam (e.g., O₂⁺, Cs⁺, Ga⁺, He⁺) in a high-vacuum environment. asminternational.orgmdpi.com This bombardment causes atoms and molecules from the top few atomic layers of the surface to be sputtered, with a fraction of these ejected particles being ionized. nih.gov These secondary ions are then extracted and analyzed by a mass spectrometer, which separates them based on their mass-to-charge ratio to generate a mass spectrum. arxiv.org

SIMS can be operated in two principal modes: static and dynamic. Static SIMS utilizes a very low primary ion dose to analyze the outermost monolayer of the sample with minimal damage, making it ideal for studying surface chemistry and molecular information. asminternational.orgmdpi.com Dynamic SIMS, in contrast, uses a higher ion dose to continuously sputter through the material, allowing for the acquisition of depth profiles that reveal the compositional structure as a function of depth. asminternational.orgosti.gov This makes it invaluable for analyzing thin films, layered structures, and diffusion gradients. nasa.gov

Surface and Interface Analysis

For this compound materials, SIMS is exceptionally powerful for characterizing surface chemistry, identifying trace impurities, and imaging the lateral distribution of elements. asminternational.org The technique's high sensitivity, often in the parts-per-million to parts-per-billion range, allows for the detection of low-level dopants and contaminants. arxiv.orgasminternational.org For instance, SIMS analysis has been used to study corrosion mechanisms on magnesium-based materials by identifying the presence of species such as MgOH⁻ and MgO⁻ on the surface. mdpi.com

High-spatial-resolution SIMS instruments, such as NanoSIMS, can map the distribution of elements at the nanoscale. arxiv.org Research has demonstrated the ability to achieve a lateral resolution of 10 nm when mapping ⁷Li⁺ in a mixture containing this compound nanoparticles using a 25 keV He⁺ primary ion source. arxiv.orgacs.org This capability is crucial for understanding the elemental distribution and surface chemistry of nanocomposites and complex oxide systems. researchgate.net Time-of-Flight SIMS (ToF-SIMS) is particularly adept at surface analysis, providing detailed chemical information from the top 1-3 nanometers of a material, which is essential for understanding the interface chemistry of MgO layers. mdpi.com

Depth Profiling of MgO Layers and Structures

Dynamic SIMS is extensively used for the depth profiling of MgO thin films and heterostructures, which are common in electronic and optical devices. nasa.govresearchgate.net By monitoring the secondary ion signal as the material is sputtered, a concentration profile for various elements can be constructed. This is critical for verifying layer thickness, stoichiometry, and interfacial sharpness. researchgate.net

Research findings have illustrated the use of SIMS to analyze MgO buffer layers in semiconductor structures. In one study, SIMS depth profiles of a ZnO layer grown on a thin MgO buffer revealed significant outdiffusion of Mg into the ZnO layer after annealing. researchgate.net Similarly, ToF-SIMS depth profiles have been used to characterize the composition and interface of Co/MgO bilayers. researchgate.net

The choice of primary ion is critical for optimizing the analysis. An O₂⁺ primary beam is often used as it can enhance the yield of positive secondary ions, which is beneficial for detecting metallic elements like magnesium. mdpi.comosti.gov Quantitative analysis of Mg dopants in a Gallium Nitride (GaN) matrix has shown that the useful ion yield for Mg⁺ increases significantly with decreasing primary ion beam energy and with the use of an oxygen flood near the sample surface. aip.org This optimization is key to achieving high sensitivity, especially for thin-layer analysis where low sputtering rates are required. aip.org

The table below summarizes selected research findings from SIMS analysis of this compound and related materials.

Material System	SIMS Mode / Instrument	Primary Ion Beam	Key Findings / Information Obtained
This compound nanoparticle mixture	High-Resolution Imaging / Zeiss ORION NanoFab	25 keV He⁺	Achieved 10 nm lateral resolution by mapping ⁷Li⁺, demonstrating nanoscale chemical imaging capabilities. arxiv.orgacs.org
ZnO on MgO buffer layer	Depth Profiling	Not Specified	Detected significant outdiffusion of Mg from the buffer into the ZnO layer following annealing. researchgate.net
Mg-doped GaN	Quantitative Depth Profiling / Quadrupole SIMS	O₂⁺ (0.5 to 5 kV)	Found that the useful ion yield for Mg⁺ increases with decreasing primary beam energy and with oxygen flooding, optimizing sensitivity. aip.org
Co/MgO Bilayer	Depth Profiling / ToF-SIMS	Not Specified	Characterized the elemental distribution and interface sharpness in a magnetic thin film structure. researchgate.net
Pure Mg (for tracer diffusion studies)	Depth Profiling / Cameca IMS 7f-Geo	O₂⁺	Optimized parameters for reliable depth profiling of Mg isotopes, noting challenges like oxidation and sputter-induced roughening. osti.gov
Mg Alloy (AM50)	Surface Analysis / ToF-SIMS	Not Specified	Investigated corrosion mechanisms by identifying surface species and their distribution. chalmers.se
Submerged Pure Mg	Depth Profiling	Not Specified	Confirmed the formation of MgH₂, with a surface layer split into an outer hydroxide-dominated layer and an inner oxide-dominated layer. mdpi.com

Theoretical and Computational Investigations of Magnesium Oxide

Quantum Chemical Modeling of Electronic Structure

The electronic structure of MgO, a wide-band-gap insulator, has been a subject of extensive theoretical analysis. These studies aim to accurately predict its fundamental properties and how they manifest in bulk and at surfaces.

Density Functional Theory (DFT) is a powerful first-principles method used to investigate the electronic properties of MgO. researchgate.net DFT calculations have been applied to study the low-index surfaces of MgO, such as (001), (011), and (111), revealing that their stability can vary depending on the oxygen chemical potential. researchgate.net While the (001) and (011) surfaces are found to be semiconductors similar to bulk MgO, calculations have shown that the MgO(111) surface can exhibit metallic properties due to surface states. researchgate.net

In the bulk material, DFT has been used to calculate properties like lattice constants and band gaps. For pristine MgO, calculations yielded a lattice constant of 4.25 Å and a band gap of 4.55 eV, which align well with other computational results. mdpi.com However, standard DFT approximations like the Local Density Approximation (LDA) and Generalized Gradient Approximation (GGA) are known to underestimate the experimental band gap of MgO (7.7-7.8 eV). mdpi.comaps.org For instance, calculations using the PBEsol functional resulted in a band gap of 4.58 eV. aps.org

DFT also serves to model the effects of doping on MgO's electronic structure. Studies on vanadium-doped MgO show that V adopts a high-spin state with a local magnetic moment. diva-portal.org The interaction between these moments is short-ranged, favoring an antiferromagnetic ordering. diva-portal.org Similarly, investigations into rare-earth-doped MgO (with Nd and Er) have been conducted to understand changes in atomic structure and electronic properties. mdpi.com

Calculated Properties of MgO Surfaces and Bulk using DFT

System	Property	Finding	Reference
MgO Surfaces (001), (011), (111)	Stability & Electronic Properties	Stability depends on O chemical potential; (001) and (011) are semiconducting, while (111) can be metallic.	researchgate.net
Bulk MgO	Band Gap (PBEsol)	4.58 eV (underestimates experimental value).	aps.org
Bulk MgO	Band Gap (HSE06)	6.58 eV (improves upon standard GGA).	aps.org
V-doped Bulk MgO	Magnetic Properties	V atoms have a local moment of ~3 µB; short-range antiferromagnetic coupling is favored.	diva-portal.org

To overcome the limitations of DFT in predicting excited-state properties, more advanced techniques like many-body perturbation theory (MBPT) are employed. The GW approximation, a key component of MBPT, provides a method for calculating quasiparticle energies, leading to more accurate band gap predictions. aps.orgresearchgate.net For MgO, applying quasiparticle corrections significantly improves the calculated band gap, bringing it to 7.52 eV, in excellent agreement with the experimental value of 7.7 eV. aps.org

Beyond the band gap, the optical properties of materials are governed by excitons, which are bound states of an electron and a hole. The Bethe-Salpeter equation (BSE) is solved on top of GW calculations to include these excitonic effects. aps.orgresearchgate.net This GW-BSE approach has been shown to reproduce the optical absorption spectrum of MgO with remarkable accuracy. aps.org Analysis of the lowest energy exciton (B1674681) wave function reveals it to be of the Wannier-Mott type. aps.org The combination of GW and BSE is crucial for accurately describing both optical and X-ray absorption spectra, highlighting the importance of the electron-hole interaction. aps.org A model BSE (mBSE) method has also been developed as a computationally efficient alternative, showing qualitative agreement with standard GW-BSE for the exciton binding energies in MgO. arxiv.org

Density Functional Theory (DFT) Applications to Surface and Bulk Phenomena

Simulation of Surface Interactions and Adsorption Mechanisms

The surface of MgO is highly reactive and plays a central role in its catalytic applications. Computational simulations are vital for elucidating the mechanisms of molecule adsorption and subsequent reactions on these surfaces.

DFT calculations have been extensively used to study the adsorption of various gas molecules on MgO surfaces. For acidic gases like carbon dioxide (CO₂), sulfur dioxide (SO₂), and nitrogen dioxide (NO₂), simulations show that they interact with the basic oxygen sites on the MgO(001) surface. nih.gov Doping the MgO surface can enhance these interactions. For instance, iron (Fe) doping was found to increase the binding of NO₂ by an order of magnitude compared to undoped or calcium (Ca) doped surfaces, due to charge transfer from the iron atom to the molecule. nih.gov

The interaction of SO₂ with MgO surfaces has been studied in detail, combining DFT with experimental techniques. rsc.org These studies show that SO₂ adsorption on a perfect MgO(001) surface leads to the formation of sulfite (B76179). rsc.orgresearchgate.net On hydroxylated surfaces, bisulfite is formed, while sulfate (B86663) can form at step sites. rsc.orgresearchgate.net

The adsorption of water on MgO is also a critical process. Molecular dynamics simulations indicate that water molecules accumulate and form layered structures near the MgO interface. researchgate.net DFT calculations have explored the interaction of CO₂ with water-adsorbed MgO surfaces, identifying the formation of both carbonate-like and bicarbonate-like species. rsc.org Furthermore, the adsorption of hydrocarbons, such as those in vehicle exhaust, has been investigated, with modifications of adsorbents using MgO showing significant effects on pollutant gas adsorption. aip.org

Adsorption of Molecules on MgO Surfaces

Adsorbate	MgO Surface Condition	Key Finding from Simulation	Reference
CO₂, SO₂, NO₂	Undoped and Doped (Ca, Fe) (001)	Doping enhances interaction; Fe-doping increases NO₂ binding energy significantly.	nih.gov
SO₂	Perfect, Hydroxylated, and Stepped (001)	Forms sulfite on perfect surfaces, bisulfite on hydroxylated surfaces, and sulfate at step sites.	rsc.orgresearchgate.net
Water (H₂O)	(001) Surface	Water molecules accumulate and form ordered layers at the interface.	researchgate.net
CO₂ on H₂O-adsorbed surface	(100) Surface	Formation of carbonate-like and bicarbonate-like species is observed.	rsc.org

Computational methods allow for the detailed exploration of reaction mechanisms on catalyst surfaces by identifying intermediates and calculating the energy barriers of transition states. For the oxidative coupling of methane (B114726) on a stepped MgO(100) surface, DFT calculations using the climbing nudged elastic band (CI-NEB) method have been used to map out reaction pathways. mdpi.com One pathway involves the heterolytic dissociation of a C-H bond at a Mg-O pair on the step, with a calculated barrier of 0.54 eV. mdpi.com

Similarly, the conversion of ethanol (B145695) to 1,3-butadiene (B125203) on MgO has been studied using first-principles-informed energy span and microkinetic analysis. chemrxiv.org These models help to characterize the maximum turnover frequency and identify rate-determining steps in competing reaction pathways, such as ethanol dehydrogenation and dehydration. chemrxiv.org At temperatures between 300°C and 400°C, acetaldehyde (B116499) condensation was identified as the rate-determining step. chemrxiv.org

The reaction of methane with a single MgO molecule has also been studied, predicting two possible exothermic reaction channels leading to either MgOH• + CH₃• or Mg + CH₃OH, with the former pathway being more facile. researchgate.net These simulations provide fundamental insights into the C-H bond activation process on MgO.

Adsorption of Gas Molecules and Pollutants on MgO Surfaces

Defect Chemistry and Spin Qubit Properties

Point defects, both intrinsic and extrinsic, can dramatically alter the properties of MgO, introducing localized electronic states within the band gap. These defects are crucial for applications in optics, magnetism, and quantum information science.

Theoretical studies have investigated various defects in MgO. For instance, the doping of MgO with nitrogen has been analyzed using DFT with hybrid exchange-correlation functionals. acs.org Both substitutional nitrogen at an oxygen site and interstitial nitrogen act as magnetic impurities, creating energy levels about 0.5–1.7 eV above the valence band. acs.org These nitrogen impurities can interact with native defects, such as magnesium vacancies (VMg), leading to charge transfer. acs.org

The potential of defects in oxides to serve as spin qubits has spurred significant research. arxiv.orgresearchgate.net Recent high-throughput first-principles calculations have identified a promising defect in MgO for quantum applications: the NV⁻ center, which is a complex formed by a negatively-charged nitrogen interstitial and a magnesium vacancy. arxiv.orgresearchgate.net This defect is predicted to have a stable triplet ground state and excited states, which is a key requirement for optical initialization and readout of a spin qubit. arxiv.orgresearchgate.net Calculations have predicted its absorption and emission energies, zero-field splitting, and hyperfine interaction parameters, which are crucial for experimental identification. arxiv.org

Another potential spin qubit candidate is the nickel-magnesium (NiMg) center, where a nickel atom substitutes a magnesium atom. First-principles calculations suggest that the neutral NiMg center is stable in p-type MgO, possesses a triplet ground state, and is optically accessible, with an estimated spin coherence time of 0.33 seconds at 0 K. researchgate.net

Theoretical Properties of Defect Centers in MgO for Qubit Applications

Defect Center	Description	Predicted Properties	Reference
NV⁻ Center	Complex of a nitrogen interstitial and a magnesium vacancy	Stable triplet ground and excited states; enables optical initialization and readout.	arxiv.orgresearchgate.net
NiMg Center (neutral)	Substitutional nickel atom at a magnesium site	Triplet ground state; optically accessible; spin coherence time estimated at 0.33 s (at 0 K).	researchgate.net

Identification and Characterization of Intrinsic and Doped Defects (e.g., Nitrogen-Vacancy Centers)

Computational modeling, primarily using density functional theory (DFT), has been extensively used to study the formation, stability, and electronic structure of intrinsic and doped defects in magnesium oxide.

Intrinsic point defects in MgO include vacancies (missing atoms), interstitials (extra atoms in non-lattice sites), and combinations thereof, such as Schottky defects (a pair of cation and anion vacancies) and Frenkel defects (a vacancy-interstitial pair). researchgate.net First-principles calculations have been employed to determine the energetics of these defects. researchgate.net Studies have shown that the formation energies of isolated Schottky and Frenkel defects are significant, with the first nearest neighbor Schottky defects being the most energetically favorable among various Schottky configurations. researchgate.net The transition barriers for the movement of vacancies and Schottky defects are generally high, indicating their relative immobility within the lattice. researchgate.net Intrinsic defects, particularly magnesium vacancies (VMg), can induce magnetism in the otherwise non-magnetic MgO. arxiv.orgresearchgate.net Theoretical calculations have confirmed that neutral and singly charged magnesium vacancies are stable under oxygen-rich conditions and can introduce a magnetic moment. arxiv.org

The introduction of dopants, or impurities, into the MgO lattice creates extrinsic defects, which can be tailored to achieve specific material properties. Theoretical studies have explored a range of dopants:

Nitrogen (N): When nitrogen is doped into MgO, it can substitute an oxygen atom or occupy an interstitial position, introducing magnetic impurities and creating new energy levels within the MgO band gap. nih.gov Density functional theory calculations have shown that a substitutional nitrogen atom can act as an electron donor in the presence of a magnesium vacancy and an electron acceptor in the presence of an oxygen vacancy, which can alter the material's magnetic properties. nih.gov A specific and technologically significant defect is the Nitrogen-Vacancy (NV) center , which consists of a nitrogen atom and an adjacent magnesium vacancy. arxiv.org

Manganese (Mn): Quantum mechanics/molecular mechanics (QM/MM) embedding methods have been used to investigate Mn-doped MgO. arxiv.orguchicago.edu These studies show that low-concentration isovalent Mn doping in the bulk is endothermic (requires energy), but it becomes more favorable at the surface. arxiv.orguchicago.edu The presence of Mn dopants can lower the formation energy of catalytically important oxygen vacancies. arxiv.orguchicago.edu

Rare-Earth Elements (e.g., Nd, Er) and Lithium (Li): Atomistic simulations have been used to study the incorporation of rare-earth elements into the MgO lattice. aip.org These simulations indicate that magnesium vacancies are the preferred charge compensators for positively charged rare-earth dopants. aip.org Co-doping with lithium has been shown to reduce the enthalpy of doping for elements like Nd and Er, making their incorporation into the MgO host more favorable. aip.org

Nickel (Ni): First-principles calculations have been used to study the properties of the NiMg center, where a nickel atom substitutes a magnesium atom. researchgate.net The neutral state of this defect is found to be stable in p-type MgO and possesses a triplet ground state that is optically accessible. researchgate.net

The following table summarizes the formation energies of some key defects in MgO as determined by computational studies.

Defect Type	Specific Defect	Computational Method	Predicted Formation Energy (eV)	Reference
Intrinsic	First Nearest Neighbor Schottky Defect	Density Functional Theory	~5.5-6.0	researchgate.net
Intrinsic	Magnesium Vacancy (VMg)	Density Functional Theory	Varies with charge state and chemical potential	arxiv.org
Doped	Substitutional Nitrogen (NO)	Density Functional Theory	~1.5-1.7 (above valence band)	nih.gov
Doped	Mn-doped (subsurface)	QM/MM	Endothermic	arxiv.orguchicago.edu
Doped	Nd-doped with Mg vacancy compensation	Atomistic Simulation	3.79 (per Nd atom)	aip.org
Doped	Er-doped with Li co-doping	Atomistic Simulation	1.59 (per formula unit)	aip.org

Theoretical Predictions for Quantum Information Applications (Spin Qubits)

The unique electronic and spin properties of certain defects in MgO, as predicted by theoretical and computational studies, have positioned it as a promising material for quantum information technologies. A key application is the development of solid-state quantum bits, or qubits, which are the fundamental units of quantum computers.

Recent theoretical work has highlighted that simple oxides like MgO could host spin defects with long coherence times, a critical requirement for a robust qubit. arxiv.org The search for suitable defects has been accelerated by high-throughput screening frameworks that use first-principles calculations to identify promising candidates. arxiv.org

The Nitrogen-Vacancy (NV) center in MgO , specifically the negatively charged state (NV-), has emerged as a leading candidate for a spin qubit. arxiv.orgarxiv.org Theoretical investigations using advanced electronic structure methods have predicted that the NV- center in MgO possesses favorable properties for quantum applications: arxiv.orgresearchgate.net

Stable Triplet Ground State: The defect has a stable spin triplet ground state, which is a prerequisite for a spin qubit. arxiv.orgresearchgate.net

Optical Addressability: The qubit state can be initialized and read out optically. arxiv.orgresearchgate.net Theoretical calculations predict the existence of singlet shelving states that enable this optical cycle. arxiv.org

Favorable Optical Properties: The predicted absorption and zero-phonon line energies are in the UV range, while the emission is in the visible (red) range, which is convenient for experimental detection. arxiv.org

First-principles calculations have been used to predict key parameters of the MgO NV- center that can aid in its experimental identification, such as the zero-field splitting tensor and hyperfine interaction parameters. arxiv.org However, these calculations also indicate a significant vibronic coupling due to a pseudo-Jahn-Teller effect, which can be a challenge. arxiv.orgresearchgate.net Theoretical studies have proposed strategies to mitigate this, such as applying strain to the material. researchgate.netresearchgate.net

Beyond the NV center, other defects in MgO are also being explored for quantum applications. For instance, the neutral NiMg center has been theoretically shown to have a triplet ground state and to be optically accessible, making it another potential spin qubit candidate. researchgate.net Furthermore, theoretical studies have investigated the potential for energy transfer between different defects, such as from a rare-earth impurity to an F center (a neutral oxygen vacancy), which could be harnessed to create long-lived excited states relevant for quantum memories. aps.org

The following table outlines the theoretically predicted properties of potential spin qubits in MgO.

Defect Qubit Candidate	Key Predicted Properties	Theoretical Method	Potential Application	Reference
NV- Center	Stable triplet ground state, optical initialization and readout, visible emission	First-principles, DFT with hybrid functionals	Spin qubit, quantum sensing, single qubit gates	arxiv.orgarxiv.orgresearchgate.net
NiMg Center	Triplet ground state, optically accessible	First-principles calculation	Spin qubit	researchgate.net
F Center	Can be excited to long-lived spin-triplet states via energy transfer	First-principles investigation	Optical memories	aps.org

Catalytic Applications and Mechanisms of Magnesium Oxide

Heterogeneous Catalysis Mechanisms

As a heterogeneous catalyst, MgO provides a solid surface on which gas or liquid-phase reactions can occur. Its catalytic activity is intrinsically linked to the nature of its surface sites.

Catalytic Ozonation for Environmental Pollutant Degradation (e.g., Toluene (B28343), Phenol)

Catalytic ozonation is an advanced oxidation process (AOP) that utilizes a solid catalyst to enhance the efficiency of ozone in degrading recalcitrant organic pollutants in water and air. brieflands.commdpi.com Magnesium oxide nanoparticles have demonstrated significant potential in this area for the degradation of compounds like toluene and phenol (B47542). brieflands.comrsc.org

The introduction of MgO into an ozonation system accelerates the decomposition of ozone, leading to the generation of highly reactive hydroxyl radicals (•OH). brieflands.comrsc.org These radicals are powerful, non-selective oxidizing agents that can effectively mineralize a wide array of organic contaminants. brieflands.comrsc.org For instance, in the treatment of toluene-contaminated water, the use of MgO nanoparticles as a catalyst in the ozonation process has been shown to achieve high degradation efficiency. brieflands.com Similarly, nano-sized MgO has been successfully employed to catalyze the ozonation of phenol in aqueous solutions, exhibiting superior performance compared to ozonation alone or in the presence of other metal oxide catalysts like ZnO, Fe2O3, and Mn3O4. rsc.org

The degradation efficiency in catalytic ozonation is influenced by various factors, including the pH of the solution, the dosage of the MgO catalyst, and the initial concentration of the pollutant. brieflands.com Research indicates that for toluene degradation, a higher pH (around 12) enhances the process by promoting the generation of hydroxyl radicals. brieflands.com In the case of phenol, optimal removal has been observed at both neutral and weak alkaline pH levels. brieflands.com

The following table summarizes the enhanced degradation of pollutants using MgO-catalyzed ozonation compared to single ozonation process (SOP).

Pollutant	System	Degradation Efficiency (%)	Reaction Time (min)
Toluene	O3/MgO	~99.99	50
Phenol	O3/MgO	98.0	20
Phenol	O3 alone	81.8	20

This data is compiled from studies on the catalytic ozonation of toluene and phenol and is presented for illustrative purposes.

Role of Surface Basic Sites and Oxygen Vacancies in Catalytic Processes

The catalytic activity of this compound is largely attributed to its surface basicity and the presence of oxygen vacancies. mdpi.comrsc.orgmdpi.com The surface of MgO contains various types of basic sites, including strongly basic low-coordination O²⁻ anions, medium-strength oxygen in Mg²⁺-O²⁻ pairs, and weak basic hydroxyl (OH⁻) groups. rsc.org The distribution and density of these sites can be controlled by factors such as the calcination temperature during MgO preparation. rsc.orgmdpi.com

These basic sites play a crucial role in many catalytic reactions. mdpi.commdpi.com For example, in the context of catalytic ozonation, the basic surface functional groups, particularly hydroxyl groups, are instrumental in promoting the transformation of ozone molecules into highly reactive hydroxyl radicals. nih.gov The high basicity of the MgO surface makes it an attractive catalyst for various chemical transformations. mdpi.com

Oxygen vacancies, which are defects in the crystal lattice of MgO, also serve as active sites in catalytic processes. mdpi.comhideneurope.de These vacancies can facilitate the adsorption and activation of reactant molecules. For instance, in the water-gas shift reaction, defects in Mg-containing oxide catalysts promote the dissociation of water. hideneurope.de In the context of degrading organic pollutants, oxygen vacancies on the MgO surface can act as mediators, facilitating the breakdown of oxidizing agents and the generation of reactive oxygen species. mdpi.com It has been proposed that oxygen vacancies can temporarily receive oxygen atoms, promoting the cleavage of peroxide bonds and accelerating the formation of species like singlet oxygen. mdpi.comresearchgate.net

Mechanisms of Hydroxyl Radical Generation on MgO Surfaces

The generation of hydroxyl radicals (•OH) is a key step in the MgO-catalyzed ozonation of pollutants. brieflands.comrsc.orgrsc.org Several mechanisms have been proposed to explain how MgO surfaces facilitate the formation of these highly reactive species.

One proposed mechanism involves the adsorption of ozone onto the Lewis acid sites on the MgO surface (MgO-s). brieflands.comelsevier.es This is followed by a series of reactions that ultimately lead to the production of hydroxyl radicals. The steps can be summarized as follows:

O₃ + MgO-s → MgO-sO₃ brieflands.comelsevier.es

MgO-sO₃ → MgO-sO• + O₂ brieflands.com

MgO-sO• + 2H₂O + O₃ → MgO-s(•OH)₂ + 3•OH + 2O₂ brieflands.com

Another mechanism suggests that surface hydroxyl groups (MgO-OH) on the catalyst play a direct role. rsc.org Ozone adsorbs onto these surface hydroxyls and decomposes to form radicals. rsc.org The interaction between ozone and the surface hydroxyl groups leads to the formation of surface-bound oxygenated radical species, which can then generate hydroxyl radicals that are released into the solution to degrade organic pollutants. rsc.orgrsc.org The hydration of MgO in an aqueous environment to form surface hydroxyls is considered to have a positive effect on the catalytic oxidation reaction. nih.gov

Photocatalysis and Reaction Pathways

This compound also exhibits photocatalytic activity, where it utilizes light energy to drive chemical reactions for the degradation of pollutants.

Photocatalytic Degradation of Organic Dyes and Contaminants

MgO can act as a photocatalyst for the degradation of various organic dyes and contaminants under UV irradiation. When MgO is illuminated with light of energy greater than its band gap, electrons in the valence band are excited to the conduction band, leaving behind holes in the valence band. These electron-hole pairs are the primary drivers of the photocatalytic process.

The generated electrons and holes can migrate to the catalyst surface and participate in redox reactions with adsorbed species like water, oxygen, and organic pollutants. This leads to the formation of reactive oxygen species (ROS), which are responsible for the degradation of the contaminants. The effectiveness of MgO as a photocatalyst is influenced by factors such as its particle size, surface area, and crystallinity.

Generation of Reactive Oxygen Species (ROS) in Photocatalytic Processes

In the photocatalytic process using MgO, the photogenerated electrons and holes react with adsorbed molecules to produce various reactive oxygen species (ROS). The primary ROS generated include hydroxyl radicals (•OH), superoxide (B77818) radicals (O₂•⁻), and singlet oxygen (¹O₂).

The holes (h⁺) in the valence band can react with water molecules or hydroxide (B78521) ions adsorbed on the catalyst surface to form hydroxyl radicals:

h⁺ + H₂O → •OH + H⁺

h⁺ + OH⁻ → •OH

The electrons (e⁻) in the conduction band can react with adsorbed oxygen molecules to produce superoxide radicals:

e⁻ + O₂ → O₂•⁻

These superoxide radicals can then undergo further reactions to generate other ROS, including hydroperoxyl radicals (HO₂•) and eventually hydrogen peroxide (H₂O₂), which can also contribute to the degradation process. The highly reactive hydroxyl radicals are particularly effective in breaking down complex organic molecules into simpler, less harmful substances, ultimately leading to their mineralization into carbon dioxide and water.

Catalyst Support and Promoter Roles of this compound

This compound (MgO) is a versatile compound in the field of heterogeneous catalysis, where it functions effectively as both a catalyst support and a promoter. researchgate.netresearchgate.net Its utility stems from a combination of unique physical and chemical properties, including its basic character, high thermal stability, and its ability to interact with active metal phases. researchgate.netbeilstein-journals.orggrecianmagnesite.com

This compound as a Catalyst Support

Key properties of MgO that make it an effective catalyst support include:

High Thermal Stability: Its high melting point and structural stability make MgO suitable for high-temperature reactions, such as the dry reforming of methane (B114726) (DRM). beilstein-journals.orggrecianmagnesite.com

Surface Basicity: The basic nature of the MgO surface is advantageous in many reactions. For instance, in DRM, its basicity helps in the adsorption of acidic CO2, which can suppress the formation of coke, a common cause of catalyst deactivation. beilstein-journals.org This basicity also benefits reactions like the oxidation of cyclohexane (B81311), where supports with stronger basicity show higher catalytic activity. mdpi.com

Enhanced Metal Dispersion: MgO's surface characteristics facilitate a high dispersion of small active metal particles, which is crucial for maximizing catalytic activity and suppressing carbon formation. beilstein-journals.org

MgO has been successfully employed as a support for various catalysts in a range of industrial applications:

Dry Reforming of Methane (DRM): Ni/MgO catalysts have shown high conversion rates for both CH4 and CO2 (97.1% and 98.1%, respectively) with minimal coke deposition, attributed to the alkaline properties of MgO. beilstein-journals.org

Cyclohexane Oxidation: Cobalt catalysts supported on MgO (Co/MgO) demonstrate excellent activity and stability for the oxidation of cyclohexane to produce cyclohexanone (B45756) and cyclohexanol (B46403) (KA oil). researchgate.net The activity of supported cobalt catalysts follows the order of support basicity: Co/MgO > Co/BaCO3 > Co/ZrO2 ≈ Co/SAPO-34 > Co/Al2O3 > Co/TiO2 > Co/SiO2. mdpi.com

Hydrodesulfurization (HDS): While acidic supports are common for HDS, alkaline MgO has been shown to be as active or even more active. bioline.org.br Mo/MgO catalysts show high resistance to coking, although their low specific surface area can be a limitation. bioline.org.br

Hydrogen Production: Rhodium nanoparticles supported on MgO (Rh@MgO) have demonstrated exceptional performance in the complete dehydrogenation of hydrazine (B178648) borane, attributed to the synergistic interaction between Rh and the MgO support. rsc.org

Table 1: Performance of MgO-Supported Catalysts in Various Reactions

Catalyst System	Reaction	Key Research Findings	Reference
Ni/MgO	Dry Reforming of Methane (DRM)	Achieved 97.1% CH₄ conversion and 98.1% CO₂ conversion. The basicity of MgO helps capture CO₂ and suppress carbon formation.	beilstein-journals.org
0.2%Co/MgO	Cyclohexane Oxidation	Reached 12.5% cyclohexane conversion with 74.7% selectivity to KA oil. The catalyst showed high stability and was reusable for 10 cycles with minimal change in activity.	researchgate.net
Mo/MgO	Hydrodesulfurization (HDS) of Dibenzothiophene	Demonstrated superior activity and higher resistance to coking compared to acidic supports like γ-Al₂O₃.	bioline.org.br
Rh@MgO	Dehydrogenation of Hydrazine Borane	Achieved 100% conversion with a high turnover frequency (TOF) of 2005.34 h⁻¹ at 50 °C and 100% H₂ selectivity.	rsc.org
Pd/MgO	CO Oxidation	Small metallic Pd nanoparticles (2–3 nm) on aerogel-prepared MgO showed the highest activity. Deactivation at high temperatures occurred via particle agglomeration and formation of a Pd-MgO solid solution.	mdpi.com

This compound as a Promoter

A promoter is a substance added to a catalyst to improve its performance, though it may have little to no catalytic activity on its own. MgO acts as both a structural and electronic promoter in various catalytic systems. nih.govresearchgate.net

Structural Promoter: As a structural promoter, MgO can increase the surface area of the catalyst and improve the dispersion of metal oxides. mdpi.com In wustite-based iron catalysts for ammonia (B1221849) synthesis, MgO is considered a structure-forming promoter that stabilizes the active α-Fe structure, slows the reduction of the catalyst precursor, and increases resistance to sintering. nih.govresearchgate.netmdpi.com

Electronic Promoter: MgO can act as an electronic promoter by transferring electrons to the active phases. In Fe-based catalysts for CO2 hydrogenation, the presence of MgO facilitates the reduction of iron oxides and the formation of oxygen vacancies by donating electrons to the iron phases. researchgate.net This enhances the catalyst's activity in producing long-chain hydrocarbons. researchgate.net

Basicity Modifier: The addition of MgO increases the number of basic sites on the catalyst surface. mdpi.com In the steam reforming of toluene using a Ni/HZSM-5 catalyst, adding MgO as a promoter increased the alkaline strength, which enhanced CO2 adsorption and improved resistance to carbon deposition. rsc.org Similarly, for Cu/ZnO catalysts in the hydrogenation of methyl acetate (B1210297) to ethanol (B145695), MgO addition modulates the catalyst's formation, leading to better dispersion of copper species and improved performance. bohrium.com

The role of MgO as a promoter has been demonstrated in several key industrial processes:

Ammonia Synthesis: In iron-wustite catalysts, MgO acts as a structural and activating promoter. It stabilizes the α-Fe structure and is present on the surface of the active catalyst, increasing its activity. nih.govresearchgate.net An optimal MgO concentration of 1.2 wt% was identified for this application. nih.govresearchgate.net

CO2 Hydrogenation: For Fe-based catalysts, MgO promotion led to a C5+ yield of 25.1% at a CO2 conversion of 49.1%. researchgate.net It acts as an electronic promoter for Fe3O4 and Fe5C2, though the progressive transformation of MgO to MgCO3 can lead to deactivation. researchgate.net

Steam Reforming: The addition of 6 wt% MgO to a 3 wt% Ni/HZSM-5 catalyst for toluene steam reforming enhanced performance by forming a NiO–MgO solid solution, promoting the water-gas shift reaction, and increasing resistance to coking. rsc.org

Preferential CO Oxidation (CO-PrOx): In Co-based oxide catalysts, the addition of Mg to form MgCo2O4 suppressed the undesired formation of methane (CH4) by preventing the reduction of the catalyst to metallic cobalt. mdpi.com

Table 2: Effects of this compound as a Promoter in Catalytic Reactions

Catalyst System	Reaction	Promoter Role of MgO	Observed Effects	Reference
Fe-Wustite-MgO	Ammonia Synthesis	Structural and activating promoter	Stabilizes α-Fe structure, increases catalyst activity, and slows precursor reduction. Optimum concentration is 1.2 wt%.	nih.gov, researchgate.net
Na-Fe-MgOₓ	CO₂ Hydrogenation to Hydrocarbons	Electronic promoter	Facilitates reduction of Fe oxides and formation of oxygen vacancies. Achieved a C₅+ yield of 25.1% at 49.1% CO₂ conversion.	researchgate.net
Ni-MgO/HZSM-5	Steam Reforming of Toluene	Basicity modifier and structural promoter	Optimal 6 wt% MgO loading enhanced toluene conversion and H₂ yield by forming a NiO-MgO solid solution and increasing surface basicity.	rsc.org
MgCo₂O₄	Preferential CO Oxidation (CO-PrOx)	Structural promoter	Suppressed methane formation by stabilizing the cobalt oxide phase and preventing its reduction to metallic Co.	mdpi.com
Cu/ZnO/MgO	Hydrogenation of Methyl Acetate	Structural promoter	Mediated the precipitation process, leading to better dispersion of Cu⁰ and the generation of Cu⁺ species, enhancing ethanol selectivity.	bohrium.com
Pt,Pd,Ni/Mg₀.₈₅La₀.₁₅O	Dry Reforming of Methane (DRM)	Basicity and structural promoter (with La₂O₃)	Interaction between La₂O₃ and MgO support increased surface area and basicity, leading to higher CH₄ (85.01%) and CO₂ (98.97%) conversion compared to the unpromoted catalyst.	mdpi.com

Magnesium Oxide in Energy Storage Systems

Thermochemical Energy Storage (TCES) Systems Utilizing Magnesium Oxide

Thermochemical energy storage (TCES) systems operate on the principle of storing energy within reversible chemical reactions. For this compound, this is centered around the hydration and dehydration of magnesium hydroxide (B78521) (Mg(OH)₂). The system stores energy through the endothermic decomposition of Mg(OH)₂ into MgO and water, and releases this energy via the reverse exothermic hydration reaction. This makes it a compelling option for applications like concentrating solar power and industrial waste heat recovery. nih.gov

Hydration-Dehydration Reaction Mechanisms and Kinetics (Mg(OH)₂–MgO Cycle)

The fundamental reversible reaction governing the Mg(OH)₂–MgO TCES system is:

Mg(OH)₂(s) ⇌ MgO(s) + H₂O(g)

Charging (Dehydration): In the charging phase, thermal energy is supplied to magnesium hydroxide, causing it to decompose into this compound and steam. This endothermic reaction typically occurs at temperatures between 300°C and 400°C. researchgate.netresearchgate.net The resulting MgO can be stored at ambient temperatures for long durations with minimal energy loss.

Discharging (Hydration): To release the stored energy, the this compound is exposed to water or steam. nih.gov The subsequent exothermic hydration reaction reforms magnesium hydroxide and releases a significant amount of heat. acs.org

The kinetics of these reactions are critical for the system's efficiency. The dehydration rate is primarily influenced by temperature and pressure. The hydration of MgO is more complex; it is often limited by the formation of a magnesium hydroxide layer on the surface of MgO particles, which can act as a diffusion barrier and slow down the reaction. nih.govacs.org

Strategies for Enhancing Cycle Stability and Reaction Rates

Nanostructuring and Porous Scaffolds: Creating nanostructured MgO or embedding it within stable, porous scaffolds helps to prevent particle sintering and maintain a high surface area for reaction.

Composite Materials: Integrating MgO with materials that have high thermal conductivity, such as graphite (B72142), can improve heat transfer throughout the storage medium, leading to more uniform and faster reaction rates. researchgate.net

Regeneration: Studies have shown that immersing the "spent" or agglomerated MgO material in liquid water can break up the agglomerates, restoring the initial reactivity of the material. mdpi.com

Influence of Precursor Materials and Doping Strategies (e.g., Calcium Doping) on TCES Performance

The properties of the MgO used in the cycle are highly dependent on the precursor material from which it is derived. The calcination of different magnesium compounds, such as magnesium carbonate (MgCO₃) or magnesium oxalate (B1200264) (MgC₂O₄·2H₂O), results in MgO with varying particle morphologies and surface areas, which in turn affects hydration behavior and cycle stability. mdpi.com

Doping MgO with other metal ions is a key strategy for enhancing its performance. The addition of small amounts of other elements can create defects in the crystal lattice, lower the activation energy of the reactions, and improve resistance to degradation over multiple cycles. researchgate.netnih.gov

Calcium Doping: Doping with calcium ions (Ca²⁺) has been shown to significantly increase the rate and completeness of the hydration reaction. researchgate.nettuwien.atresearchgate.net Research indicates that a composition of Mg₀.₉Ca₀.₁O shows particularly fast rehydration. researchgate.netresearchgate.net The mechanism is attributed to both electronic effects and the steric effects of the different ion sizes, which facilitate water dissociation on the oxide surface. researchgate.nettuwien.at

Other Dopants: The addition of lithium salts, such as lithium nitrate (B79036) (LiNO₃), has been found to lower the dehydration temperature of Mg(OH)₂ significantly. mdpi.comencyclopedia.pub Other ions like cobalt (Co²⁺) and nickel (Ni²⁺) have also been investigated to modify the material's thermochemical behavior. nih.gov

Dopant/Additive	Primary Effect on TCES Performance
Calcium (Ca²⁺)	Significantly enhances hydration rate and completeness. researchgate.nettuwien.atresearchgate.net
Lithium Nitrate (LiNO₃)	Lowers the dehydration temperature. mdpi.comencyclopedia.pub
Cobalt (Co²⁺) / Nickel (Ni²⁺)	Influences structural properties and volumetric heat capacity. nih.gov

Advanced Battery Technologies

This compound's properties, such as being an excellent electrical insulator and chemically stable, make it a material of interest for applications in various advanced battery systems.

Integration of this compound in Lithium-Ion Batteries (Adsorbents, Coatings)

In the established technology of lithium-ion batteries (LIBs), MgO is primarily used as a functional additive or coating material to enhance performance and lifespan.

Coatings: Applying an ultrathin layer of MgO onto the surface of cathode materials (like LiCoO₂, NCM, or LFP) or anode materials (like silicon) acts as a protective barrier. frontiersin.orgmdpi.comresearchgate.netuwo.ca This coating can suppress side reactions between the active electrode material and the electrolyte, reduce the dissolution of metal ions from the cathode, and improve thermal stability, thereby enhancing safety and cycle life. frontiersin.orgmeixi-mgo.comnih.govacs.org Studies have shown that MgO-coated cathodes exhibit improved capacity retention over uncoated ones. mdpi.comnih.gov

Adsorbents: MgO nanoparticles can be added to the battery's electrolyte to function as an acid scavenger. Over time, electrolytes can decompose and generate hydrofluoric acid (HF), which is highly corrosive to battery components. MgO can neutralize this acid, mitigating damage and extending the battery's cycle life. In lithium-sulfur batteries, MgO is also explored as an adsorbent that effectively traps polysulfides, reducing the "shuttle effect" that causes capacity fade. mdpi.comnih.gov

Exploration in Other Rechargeable Battery Chemistries (e.g., Magnesium-Ion Batteries)

Magnesium-ion batteries (MIBs) are a focus of "beyond lithium-ion" research due to magnesium's high theoretical energy density, natural abundance, and improved safety profile compared to lithium. oaepublish.comanl.gov However, the development of MIBs faces challenges, particularly in finding suitable cathode materials that can efficiently accommodate the insertion and extraction of the doubly charged magnesium ion (Mg²⁺). aps.orgyoutube.com

This compound is being explored in this context. While a simple MgO spinel structure struggles with Mg²⁺ mobility, researchers are designing more complex, multi-element rock-salt oxide structures that include magnesium. aps.org These engineered cathodes have a more open structure to facilitate ion movement. aps.org Additionally, doping other cathode materials, such as manganese oxide, with nickel and magnesium has been shown to improve conductivity and cycle performance in aqueous MIB systems. rsc.org The role of MgO in MIBs, including as a component in novel cathodes and potentially solid-state electrolytes, remains an active and evolving area of research. meixi-mgo.comacs.org

High-Temperature Heat Storage Applications

This compound (MgO) is a significant material in the development of high-temperature thermal energy storage systems, which are crucial for applications like concentrated solar power (CSP) and industrial waste heat recovery. Its high melting point, thermal stability, and low cost make it an attractive candidate. In this context, MgO is utilized both as a structural component to enhance heat transfer and as a key ingredient in reactive systems for thermochemical energy storage.

To overcome the limitations of poor heat transfer in packed beds or bulk storage materials, this compound is often engineered into structured forms, such as honeycombs. These structures provide a high surface-area-to-volume ratio, which is essential for efficient heat exchange between the storage material and the heat transfer fluid.

The design of these structures is critical for performance. Ceramic honeycombs, for instance, are manufactured with thin, interconnected walls that create a network of channels. mbctower.in This design maximizes the surface area for thermal contact while maintaining structural integrity at extreme temperatures, sometimes up to 1500°C. chemicalpackings.com While some honeycombs are made primarily of materials like cordierite (B72626), they often contain a significant percentage of this compound. For example, a standard cordierite honeycomb composition includes about 13.9% MgO, alongside aluminum oxide and silicon dioxide. mbctower.in

In some applications, MgO itself is the primary component of the honeycomb structure, often combined with additives to improve mechanical properties or promote chemical reactions. Research has explored manufacturing honeycombs using a combination of 90 wt% magnesium hydroxide (which converts to MgO upon heating) and 10 wt% Zeolite 13X. mdpi.com The zeolite acts as a promoter for the chemical reaction at lower temperatures. mdpi.com The manufacturing process for such ceramics typically involves extrusion to create the honeycomb shape, followed by drying and high-temperature sintering (firing) between 1200°C and 1600°C to fuse the ceramic particles, enhancing strength and thermal stability. chemicalpackings.com

The key advantages of using MgO-based honeycomb structures in thermal energy storage include:

Enhanced Heat Transfer: The large surface area facilitates rapid and efficient heat exchange. chemicalpackings.com

Structural Stability: These ceramic structures offer exceptional strength-to-weight ratios and can withstand high temperatures without degradation. mbctower.inchemicalpackings.com

Chemical Resistance: Ceramics are generally resistant to corrosion from a wide range of chemicals, ensuring durability. mbctower.in

Table 1: Properties of Ceramic Honeycomb Structures for High-Temperature Applications

Property	Description	Relevance to Heat Storage	Citation
Material Composition	Typically based on ceramics like Cordierite (containing Al2O3, SiO2, MgO) or primarily MgO with additives.	The composition determines thermal stability, heat capacity, and chemical reactivity. MgO provides high-temperature resistance.	mbctower.in
Maximum Operating Temperature	Can withstand temperatures up to 1500°C.	Enables use in high-temperature applications such as concentrated solar power.	chemicalpackings.com
Structure	A network of interconnected hexagonal cells with thin walls.	Maximizes surface area for efficient heat transfer and minimizes weight.	chemicalpackings.com
Key Advantages	High strength-to-weight ratio, excellent thermal insulation, chemical resistance, and fireproof properties.	Ensures durability, safety, and efficiency in demanding thermal cycling environments.	mbctower.in

A promising avenue for high-temperature thermochemical energy storage (TCES) involves the use of mixed metal oxides, particularly the magnesium-manganese-oxide (Mg-Mn-O) system. aiche.org This system stores energy via a reversible redox (reduction-oxidation) reaction. During the charging phase, concentrated solar heat or electricity provides energy to drive an endothermic reduction reaction at high temperatures, releasing oxygen. msu.edu To discharge the stored energy, pressurized air is passed through the material, triggering an exothermic oxidation reaction that heats the air, which can then be used to drive a turbine. researchgate.net

The Mg-Mn-O system is valued for its excellent reactive stability over numerous cycles at very high temperatures, typically operating in a window between 1000°C and 1500°C. msu.eduresearchgate.net Research has shown that the material remains stable without significant degradation in oxygen release and absorption over many cycles. researchgate.net

The energy storage density of the Mg-Mn-O system is a key area of investigation, with studies exploring how it is affected by the molar ratio of manganese to magnesium. Research indicates that varying this ratio impacts the total energy density. For instance, in one study cycling between 1000°C and 1500°C, the total volumetric energy densities (including chemical, phase change, and sensible heat) were measured for Mn/Mg molar ratios of 2/3, 1/1, and 2/1, yielding progressively higher densities. researchgate.net Conversely, another study measuring total stored energy per unit mass found the highest value for the 2/3 ratio. researchgate.net This highlights the trade-offs between gravimetric and volumetric energy densities.

Table 2: Energy Density of Magnesium-Manganese Oxides at Different Molar Ratios (Cycled 1000-1500°C, pO₂ = 0.2 atm)

Mn/Mg Molar Ratio	Total Volumetric Energy Density (MJ m⁻³)	Total Gravimetric Energy Stored (kJ kg⁻¹)	Chemical Energy Storage (kJ kg⁻¹)	Citation
2/3	1596	1070 ± 64.2	590.9 ± 62.5	researchgate.netresearchgate.netmdpi.com
1/1	1626	1029 ± 57.0	586.3 ± 55.0	researchgate.netresearchgate.netmdpi.com
2/1	1654	924 ± 56.7	565.3 ± 54.8	researchgate.netresearchgate.netmdpi.com

Further research has focused on optimizing the system's performance. The effective thermal conductivity of packed beds of Mg-Mn-O pellets is a critical parameter for engineering storage reactors, as it limits the charging rate. osti.gov Measurements have shown this conductivity increases with temperature, rising from 0.50 W/m°C at 300°C to 1.81 W/m°C near 1400°C. osti.gov Additionally, doping the Mg-Mn-O system with other metals has been explored. Small additions of iron (Fe) have been shown to potentially increase the extent of the reduction reaction through entropic effects, though larger quantities can decrease the reduction capability. acs.org

Environmental Remediation Applications and Mechanisms

Adsorption Mechanisms for Pollutant Removal

The primary mechanism through which magnesium oxide facilitates pollutant removal is adsorption, a process where contaminants adhere to the surface of the MgO particles. This can occur through physical or chemical interactions. mdpi.com The high surface area-to-volume ratio of MgO nanoparticles, in particular, provides numerous active sites for the adsorption of pollutants. mdpi.comtandfonline.com

Heavy Metal Ion Sequestration (e.g., Arsenic, Cadmium)

This compound has demonstrated considerable efficacy in sequestering heavy metal ions from aqueous solutions. researchgate.net The removal of cationic heavy metals like cadmium (Cd²⁺) and lead (Pb²⁺) is often attributed to ion exchange and precipitation. nih.govx-mol.net The surface of MgO can become hydroxylated in water, leading to the formation of Mg(OH)₂. This provides active sites where heavy metal cations can be adsorbed. x-mol.netresearchgate.net Studies have shown that flower-like MgO nanostructures exhibit exceptional adsorption capacities for both lead and cadmium ions. nih.gov

The sequestration of arsenic, which often exists as negatively charged arsenate ions (As(V)), is also effectively achieved by MgO. mdpi.com The positively charged surface of MgO at a pH below its point of zero charge (pHpzc) of around 12.4 facilitates the electrostatic attraction and subsequent adsorption of arsenate anions. mdpi.com The process is considered to be a combination of chemical and physical adsorption. mdpi.com Calcination of MgO at specific temperatures has been shown to enhance its pore size distribution, leading to a higher adsorption capacity for arsenate. mdpi.com

Anion Removal (e.g., Fluoride (B91410), Borate) through Surface Exchange and Precipitation

This compound is a promising adsorbent for the removal of various anions from water, including fluoride (F⁻) and borate (B1201080) (B(OH)₄⁻). mdpi.comresearchgate.net The primary mechanism for fluoride removal involves the slow dissolution of Mg²⁺ from MgO, which then reacts with fluoride ions to form magnesium fluoride (MgF₂), a sparingly soluble precipitate. meixi-mgo.com This process is often accompanied by surface adsorption of fluoride ions onto the MgO or magnesium hydroxide (B78521) surface. meixi-mgo.comnih.gov The reaction is a form of chemical adsorption, where the hydroxyl groups on the magnesium hydroxide surface are replaced by fluoride ions. nih.gov

Similarly, the removal of borate involves a multi-step process. Magnesium ions dissolve from the MgO surface into the water, where they form complexes with borate ions. researchgate.net These complexes then precipitate out of the solution as magnesium borate hydroxides. researchgate.net The rate of this process is enhanced by the high surface area of low-crystalline MgO, which promotes the dissolution of magnesium ions. researchgate.net

Adsorption Kinetics and Isotherm Models for Contaminant Uptake

The efficiency and nature of contaminant adsorption by this compound can be described by various kinetic and isotherm models. These models provide insights into the adsorption mechanism, the rate of uptake, and the maximum adsorption capacity.

Adsorption Kinetics:

The rate at which pollutants are adsorbed onto MgO is often analyzed using pseudo-first-order and pseudo-second-order kinetic models.

Pseudo-First-Order Model: This model suggests that the rate of adsorption is proportional to the number of available active sites on the adsorbent. niscpr.res.in

Pseudo-Second-Order Model: This model implies that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. researchgate.netjapsonline.com Many studies have found that the adsorption of various pollutants, including heavy metals and organic compounds, onto MgO follows the pseudo-second-order model, indicating that chemisorption plays a significant role. nih.govresearchgate.netjapsonline.com

Adsorption Isotherm Models:

Adsorption isotherms describe the equilibrium relationship between the concentration of the adsorbate in the solution and the amount adsorbed on the solid adsorbent at a constant temperature. The Langmuir and Freundlich models are commonly used to analyze this relationship.

Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. niscpr.res.inmdpi.com It is often indicative of chemisorption. mdpi.com

Freundlich Isotherm: This model describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat and affinities. mdpi.commdpi.com The Freundlich model has been found to be a good fit for the adsorption of arsenate and some organic pollutants on MgO, suggesting a heterogeneous surface. mdpi.comx-mol.netmdpi.com

Interactive Data Table: Adsorption Model Fitting for Various Contaminants on MgO

Contaminant	Best Fit Kinetic Model	Best Fit Isotherm Model	Reference(s)
Zinc (Zn²⁺)	Pseudo-First-Order	Langmuir	niscpr.res.in
Pentavalent Arsenic (As(V))	Pseudo-First-Order	Freundlich	mdpi.com
Phosphate (B84403)	Pseudo-Second-Order	Freundlich	researchgate.net
Antimony (Sb(III))	Not specified	Freundlich	x-mol.net
Ciprofloxacin	Pseudo-Second-Order	Langmuir	japsonline.com
Fluoride	Pseudo-Second-Order	Freundlich	nih.gov
Methylene (B1212753) Blue	Not specified	Freundlich	mdpi.com
Tetracycline	Pseudo-Second-Order	Langmuir	bohrium.com

Water and Wastewater Treatment

Beyond its role as an adsorbent, this compound is utilized in broader water and wastewater treatment applications due to its ability to inactivate microbial contaminants and degrade organic pollutants. researchgate.netbrieflands.com

Microbial Contaminant Inactivation Mechanisms in Aqueous Solutions

This compound exhibits significant antibacterial properties against a range of pathogens, including Escherichia coli and Staphylococcus aureus. tandfonline.comresearchgate.net The primary mechanisms for microbial inactivation are:

Generation of Reactive Oxygen Species (ROS): MgO nanoparticles can generate ROS, such as superoxide (B77818) radicals (•O₂⁻) and hydroxyl radicals (•OH). researchgate.nettandfonline.com These highly reactive species cause oxidative stress, leading to damage of bacterial cell membranes through lipid peroxidation and ultimately cell death. tandfonline.com

Alkaline Effect: When MgO is mixed with water, it hydrolyzes to form magnesium hydroxide (Mg(OH)₂), which increases the pH of the solution. researchgate.net This alkaline environment can disrupt the enzymatic activity and cellular functions of pathogens, leading to their inactivation. researchgate.net

Direct Interaction: MgO nanoparticles can directly interact with bacterial cells, causing physical damage to the cell membrane and contributing to their inactivation. researchgate.net

The presence of heavy metal ions like Cd²⁺ has been observed to enhance the bacterial inactivation activity of MgO nanoparticles. researchgate.net

Degradation of Organic Pollutants in Aqueous Environments

This compound can also be employed in the degradation of organic pollutants, often through advanced oxidation processes (AOPs). brieflands.comelsevier.es

Catalytic Ozonation: MgO can act as a catalyst in the ozonation process to enhance the degradation of organic compounds like toluene (B28343), benzene, and various dyes. brieflands.comelsevier.es In this process, MgO promotes the decomposition of ozone (O₃) into highly reactive hydroxyl radicals (•OH), which are powerful, non-selective oxidizing agents that can break down complex organic molecules into simpler, less harmful substances like carbon dioxide and water. brieflands.comelsevier.es The efficiency of this process is often enhanced at higher pH values. elsevier.es

Photocatalysis: this compound can function as a photocatalyst under UV light irradiation for the degradation of organic dyes such as methylene blue and Congo red. researchgate.net When exposed to UV light, MgO generates electron-hole pairs, which can then react with water and oxygen to produce reactive oxygen species that degrade the organic pollutants. researchgate.net Flower-like MgO microstructures have shown particularly high photocatalytic activity. researchgate.net The combined effect of adsorption and photocatalysis using MgO nanoflowers has been effective in the removal of tetracycline. bohrium.com

Air Purification and Gas Capture

This compound (MgO) serves as a significant material in environmental remediation, particularly in the purification of air and the capture of gaseous pollutants. Its basic nature and high theoretical reactivity make it an effective sorbent for acidic gases. researchgate.net Nanostructured MgO, in particular, has garnered attention due to its high specific surface area and reactivity, which enhance its performance as a gas adsorbent. semanticscholar.org The application of MgO in this field extends from removing common industrial pollutants like sulfur oxides (SOx) and nitrogen oxides (NOx) to capturing carbon dioxide (CO2) from flue gas streams. semanticscholar.orgnih.govfrontiersin.org

Adsorption of Acidic and Toxic Gases

This compound is recognized for its ability to adsorb a variety of acidic and toxic gases, primarily through chemical reactions where its basic surface sites interact with the acidic gas molecules. researchgate.net This process is effective for gases such as sulfur dioxide (SO2), nitrogen dioxide (NO2), and hydrogen sulfide (B99878) (H2S). semanticscholar.orgresearchgate.net The efficiency of adsorption is heavily influenced by the material's physical properties, such as surface area and the presence of defects or low-coordination ions, with nanoscale MgO often showing enhanced reactivity compared to conventional forms. acs.org

Research into MgO nanoplates has demonstrated significant adsorption capacities for both NO2 and SO2 under ambient conditions. One study reported saturated adsorption capacities of 174 mg/g for nitrogen dioxide and 160 mg/g for sulfur dioxide, highlighting the material's potential for treating toxic gases. semanticscholar.orgresearchgate.net The mechanism for this is chemisorption, a dynamic process confirmed by various analytical techniques. acs.org

In the context of industrial flue gas, MgO is used in wet scrubbing systems to control SOx emissions. cedengineering.commdpi.com In these systems, MgO is typically hydrolyzed to form magnesium hydroxide (Mg(OH)2), which then reacts with SO2 in the flue gas to produce magnesium sulfite (B76179) (Mg(SO3)) and magnesium sulfate (B86663) (Mg(SO4)). mdpi.com This process is a key component of flue-gas desulfurization (FGD) technologies. cedengineering.com

Furthermore, studies have explored the simultaneous removal of NOx and SO2. One method combines ozone (O3) oxidation with an MgO slurry. nih.gov In this process, NO is oxidized to higher oxides of nitrogen like N2O5, which are then absorbed by the MgO slurry. Research has shown that NOx removal efficiency can reach 96.5%, although it is influenced by factors such as temperature and the concentration of other gases like SO2. nih.gov The presence of magnesium sulfite in the slurry can also promote the absorption of NO2. nih.gov The table below summarizes the adsorption performance of MgO for various toxic gases based on research findings.

Carbon Capture and Utilization (CCU) Potential in Flue Gas Treatment

This compound is a promising sorbent for carbon capture and storage (CCS) technologies, particularly for capturing CO2 from industrial flue gas. nih.gov Its high theoretical CO2 uptake capacity, low cost, and wide availability are significant advantages. nih.gove3s-conferences.org The primary mechanism for CO2 capture with MgO is a chemical reaction known as carbonation, where MgO reacts with CO2 to form magnesium carbonate (MgCO3). researchgate.net This process is often part of a "mineral looping" cycle, where the MgCO3 is later heated (calcined) to release pure CO2 for storage or utilization, regenerating the MgO for reuse. digitellinc.comornl.gov

Despite a high theoretical capacity, the practical CO2 uptake of pure MgO is often limited. nih.gov This limitation arises from the formation of a dense, impermeable layer of magnesium carbonate on the surface of the MgO particles, which prevents further reaction with CO2. nih.govornl.gov This phenomenon is known as passivation. digitellinc.com The presence of water can also influence the reaction, leading to the formation of hydrated magnesium carbonates and potentially hindering the carbonation process. acs.orgacs.org

To overcome these limitations, significant research has focused on modifying MgO-based sorbents. One effective strategy is the use of promoters, such as molten alkali metal nitrates (e.g., sodium nitrate (B79036), NaNO3). nih.govresearchgate.net These promoters, which are molten at the typical operating temperatures for flue gas treatment (300-500°C), can significantly enhance the CO2 uptake of MgO. nih.govgoogle.com The proposed mechanism involves the molten salt dissolving the MgO and facilitating the transport of reactants, thereby preventing the formation of a passivating layer. nih.gov Sorbents promoted with NaNO3 have demonstrated high sorption capacities, with one study reporting a capacity of 11.2 mmol/g at 260°C. researchgate.net

Another approach to enhance performance is through morphological modifications. Fabricating MgO with specific structures, such as using bio-templating methods, can improve physicochemical features like surface area and reactivity. e3s-conferences.org For example, MgO templated with filter paper showed a CO2 adsorption capacity almost 15 times higher than conventionally prepared MgO. e3s-conferences.org

The "utilization" aspect of CCU involves finding applications for the captured CO2. In the context of MgO production itself, a closed-loop system has been proposed where CO2 emitted during the calcination of MgCO3 to produce MgO is captured and then reused in the carbonation of new construction materials. mdpi.com This represents a circular economy approach, turning a waste gas into a valuable input for other processes. mdpi.com The table below presents data on the CO2 adsorption capacity of various MgO-based materials.

Biomedical Applications and Underlying Mechanisms

Antimicrobial Activity and Mechanistic Pathways

Magnesium oxide nanoparticles exhibit broad-spectrum antimicrobial activity against a variety of pathogens, including bacteria and fungi. encyclopedia.pubrsc.org The mechanisms behind this activity are multifaceted, involving a combination of physical and chemical interactions that ultimately lead to microbial cell death.

Reactive Oxygen Species (ROS) Generation and Induction of Oxidative Stress in Pathogens

A primary mechanism of MgO's antimicrobial action is the generation of reactive oxygen species (ROS). scielo.brnih.govdovepress.com ROS are highly reactive molecules, including superoxide (B77818) anions (O₂⁻), hydroxyl radicals (·OH), and hydrogen peroxide (H₂O₂), that can induce significant oxidative stress in pathogenic microorganisms. mdpi.comijmsdh.org The formation of ROS is often attributed to defects and oxygen vacancies on the surface of MgO nanoparticles. scielo.br These reactive species can damage essential cellular components such as lipids, proteins, and nucleic acids, leading to a disruption of cellular functions and ultimately, cell death. encyclopedia.pubmdpi.com Studies have shown that the production of ROS by MgO nanoparticles is a key factor in their bactericidal effects against various foodborne pathogens. d-nb.infonih.govnih.gov The generation of H₂O₂ in MgO nanoparticle suspensions has been detected and is considered a contributor to the induced oxidative stress in bacterial cells. ijmsdh.orgd-nb.infonih.gov

Cellular Membrane Damage and Altered Permeability in Microorganisms

This compound nanoparticles can directly interact with the cell membranes of microorganisms, causing physical damage and altering their permeability. researchgate.netresearchgate.net The positively charged surface of MgO nanoparticles can electrostatically interact with the negatively charged bacterial cell membrane, leading to membrane distortion and increased permeability. researchgate.netfrontiersin.org This disruption of the cell membrane can result in the leakage of intracellular contents, such as proteins and carbohydrates, which is detrimental to the cell's survival. nih.gov Scanning electron microscopy has visually confirmed morphological changes and structural damage to the membranes of bacteria treated with MgO nanoparticles. d-nb.infonih.gov This membrane damage is a significant contributor to the antimicrobial efficacy of MgO, leading to the eventual lysis and death of the microbial cells. ijmsdh.orguniversalpublicationhouse.com

Release of Ions (e.g., Mg²⁺) and Interaction with Intracellular Components (e.g., DNA, Proteins)

The release of magnesium ions (Mg²⁺) from MgO nanoparticles also contributes to their antimicrobial properties. nih.govmdpi.com These released ions can interact with essential intracellular components, including DNA and proteins, disrupting their normal functions. mdpi.comimpactfactor.org The interaction of Mg²⁺ with the negatively charged phosphate (B84403) backbone of DNA can interfere with DNA replication and transcription. frontiersin.org Furthermore, these ions can interact with cellular proteins, potentially leading to protein denaturation and enzyme inhibition. encyclopedia.pubmdpi.com This disruption of critical cellular machinery, in conjunction with ROS-mediated damage and membrane disruption, creates a multi-pronged attack on the pathogen, ensuring its inactivation. mdpi.comimpactfactor.org

Anticancer Activity and Cellular Signaling Pathways

In addition to its antimicrobial properties, this compound nanoparticles have demonstrated promising anticancer activity. Their ability to selectively target and destroy cancer cells while exhibiting lower toxicity to normal cells makes them a subject of intensive research in oncology. dovepress.com

Induction of Apoptosis and Mitochondrial Dysfunction in Malignant Cells

A key mechanism underlying the anticancer effect of MgO nanoparticles is the induction of apoptosis, or programmed cell death, in malignant cells. dovepress.comsamipubco.comrsc.org This process is often initiated by the generation of ROS within the cancer cells, which triggers a cascade of events leading to cell death. encyclopedia.pubmdpi.com The accumulation of ROS can lead to mitochondrial dysfunction, a critical event in the apoptotic pathway. mdpi.comfrontiersin.org Mitochondria are central to cellular energy production and are also key regulators of apoptosis. mdpi.commdpi.com Damage to mitochondria can result in the release of pro-apoptotic factors, such as cytochrome c, which activate caspases and execute the apoptotic program. nih.gov Studies have shown that MgO nanoparticles can reduce the mitochondrial membrane potential and generate ROS in the mitochondria of cancer cells, ultimately causing apoptosis. mdpi.com

Tissue Engineering and Regenerative Medicine Interactions

The goal of tissue engineering is to repair or replace damaged tissues and organs. Scaffolds, which provide a temporary three-dimensional structure for cells to attach, proliferate, and form new tissue, are a cornerstone of this field. This compound has emerged as a valuable component in the design of these scaffolds.

The success of a tissue engineering scaffold is highly dependent on its ability to support cellular attachment and growth. The incorporation of this compound nanoparticles into biomaterial constructs has been shown to positively influence these cellular processes. The addition of MgO nanoparticles can increase the surface roughness and hydrophilicity of the scaffold material, which are critical factors for enhancing the adsorption of proteins from the culture medium. scispace.com This protein layer then facilitates the attachment and spreading of cells.

Studies have demonstrated that composites containing MgO enhance the adhesion and proliferation of various cell types, particularly osteoblasts (bone-forming cells). For instance, the inclusion of MgO nanoparticles in poly(l-lactic acid) (PLLA) and hydroxyapatite (B223615) (HA) composites significantly improved osteoblast adhesion. nih.govmdpi.com In one study, a nanocomposite scaffold of bacterial cellulose (B213188) and green-synthesized MgO nanoparticles (MgONP-BC) resulted in a significant increase in the proliferation of human MG-63 osteoblasts compared to a pure bacterial cellulose scaffold. celljournal.org Similarly, electrospun polycaprolactone (B3415563) (PCL) mats loaded with MgO nanoparticles showed enhanced adhesion and proliferation of osteoblast-like MG-63 cells. nih.govresearchgate.net This is attributed to the increased surface roughness, nanotopography, and hydrophilicity of the composite, which facilitates greater protein adsorption. nih.govresearchgate.net The release of magnesium ions (Mg²⁺) from the constructs is also believed to play a role, as these ions are known to be crucial for various cellular functions and can stimulate osteogenic activity. researchgate.net

Table 1: Effect of this compound on Cellular Proliferation

Scaffold Material	Cell Type	Key Finding	Reference
MgO-incorporated Bacterial Cellulose (BC)	Human MG-63 Osteoblasts	Significantly increased cell proliferation compared to pure BC.	celljournal.org
MgO-loaded Polycaprolactone (PCL)	MG-63 Osteoblast-like cells	Enhanced cellular adhesion and proliferation.	nih.gov
PLLA/HA/MgO Nanocomposite	Osteoblasts	Significantly enhanced osteoblast adhesion and proliferation.	nih.gov
MgO/PCL Nanofibrous Scaffold	Adipose-Derived Stem Cells (ADSCs)	Accelerated adhesion, viability, and proliferation of ADSCs.	nih.gov

This compound is a valuable additive in the design of biodegradable scaffolds, not only for its biological benefits but also for its ability to tailor the scaffold's physical and chemical properties. Many biodegradable polymers used in tissue engineering, such as PCL and poly(lactic-co-glycolic acid) (PLGA), release acidic byproducts as they degrade. researchgate.netnih.gov This localized acidity can cause an inflammatory response and negatively affect cell viability. MgO, being an alkaline compound, can neutralize these acidic degradation products, thereby maintaining a more favorable pH in the microenvironment surrounding the implant. researchgate.netnih.govaccscience.com

Furthermore, the incorporation of MgO nanoparticles can significantly enhance the mechanical properties of polymer-based scaffolds. For example, adding MgO nanoparticles to a poly(3-hydroxybutyrate-co-3-hydroxyvalerate) (PHBV) scaffold increased its compressive strength and modulus. accscience.com In another study, incorporating 29% magnesium beads into a PCL scaffold resulted in a 3- to 6-fold increase in the compressive modulus. ors.org Similarly, electrospun PCL composite fibers containing MgO nanoparticles showed a fourfold and threefold improvement in tensile strength and elastic modulus, respectively, compared to pure PCL fibers. nih.govresearchgate.net This mechanical reinforcement is crucial for scaffolds intended for load-bearing applications, such as bone regeneration. mdpi.comfrontiersin.org The degradation rate of the scaffold can also be influenced by the presence of MgO, which in some cases accelerates the breakdown of the polymer matrix, allowing for a more synchronized replacement by new tissue. researchgate.net

Table 2: Enhancement of Mechanical Properties of Scaffolds with this compound

Polymer Matrix	MgO Content/Form	Mechanical Property Enhancement	Reference
Polycaprolactone (PCL)	29% Mg beads (45µm)	~6-fold increase in compressive modulus.	ors.org
Polycaprolactone (PCL)	29% Mg beads (150µm)	~3-fold increase in compressive modulus.	ors.org
Polycaprolactone (PCL)	Nanoparticles	Fourfold increase in tensile strength; threefold in elastic modulus.	nih.govresearchgate.net
PLA	2 wt.% MgO	Compressive modulus increased from ~501 MPa to ~511 MPa.	nih.gov
PHBV	Nanoparticles	Significantly increased compressive strength and modulus.	accscience.com

Cellular Adhesion and Proliferation on this compound-Containing Constructs

Biosensing and Bioimaging Principles

The unique properties of this compound nanostructures are being harnessed for the development of advanced diagnostic tools, including biosensors and bioimaging agents. mdpi.com

The development of highly sensitive pH sensors is crucial for monitoring physiological and pathological processes. Metal oxides, including MgO, are excellent materials for fabricating electrochemical pH sensors. mdpi.com The underlying principle is based on the site-binding model, where the metal oxide surface contains hydroxyl (-OH) groups. These groups can either accept or donate a proton (H⁺) depending on the pH of the surrounding solution.

This protonation and deprotonation of the surface hydroxyl groups alter the surface potential of the MgO layer. In an Electrolyte-Insulator-Semiconductor (EIS) or Ion-Sensitive Field-Effect Transistor (ISFET) setup, this change in surface potential modulates the electrical characteristics of the semiconductor, which can be measured as a change in voltage or current. semanticscholar.orgnih.gov Studies have shown that MgO-based EIS structures can exhibit high pH sensitivity. For instance, a sensitivity of 61.37 mV/pH has been reported for MgO membranes treated with CF₄ plasma. researchgate.net Doping other metal oxides, like zinc oxide (ZnO), with magnesium has also been shown to enhance pH sensitivity, with one study reporting a sensitivity of 83.77 mV/pH for a 3% Mg-doped ZnO nanorod sensor. mdpi.com This high sensitivity is attributed to an increase in surface defects and hydroxyl groups available for interaction with H⁺ ions. mdpi.com

Beyond pH sensing, MgO nanostructures are being integrated into biosensors for the detection of specific biomolecules, which is vital for early disease diagnosis. scispace.com MgO nanoparticles provide a stable matrix for the immobilization of enzymes and other biorecognition elements due to their high surface area and biocompatibility. scispace.com A notable application is in glucose biosensors for diabetes management. MgO polyhedral nanocages and nanocrystals have been used to fabricate amperometric glucose biosensors that exhibit high sensitivity (31.6 μA·μM⁻¹·cm⁻²) and a low detection limit (68.3 nM). researchgate.net Another study demonstrated a glucose biosensor based on an MgO film with a linear detection range from 2 mM to 10 mM. researchgate.net These sensors work by immobilizing glucose oxidase on the MgO surface, which catalyzes the oxidation of glucose, generating a measurable electrochemical signal.

In the realm of bioimaging, MgO nanoparticles possess intrinsic fluorescence properties, which can be exploited for non-invasive imaging and tracking of biological processes. nih.gov This fluorescence is often linked to defects within the crystal structure, such as those related to trace elements like chromium (Cr³⁺) and vanadium (V²⁺). nih.gov By coating MgO nanoparticles with biocompatible polymers like silk fibroin, their stability in biological media can be improved and their fluorescence emission can be enhanced. nih.gov These coated nanospheres have been successfully used for in vitro bioimaging, demonstrating cellular uptake in various cell lines, including human skin keratinocytes (HaCaT) and breast cancer cells (MCF7), allowing for real-time cell tracking. nih.govresearchgate.net

pH-Sensitive Sensing Mechanisms in Biosensors

Drug Delivery Systems and Mechanisms of Release

This compound nanoparticles are emerging as promising carriers for targeted drug delivery, particularly in cancer therapy. mdpi.com Their key advantage lies in their pH-sensitive nature. The microenvironment of tumors is typically more acidic (pH ~5.0-6.8) than that of healthy tissues (pH ~7.4). MgO nanoparticles are relatively stable at physiological pH but readily dissolve in acidic conditions. ingentaconnect.comnih.gov

This property allows for the design of drug delivery systems that can carry a therapeutic payload, such as the anticancer drug doxorubicin (B1662922) (DOX), and release it preferentially at the tumor site. ingentaconnect.comnih.gov Doxorubicin can be loaded onto porous MgO nanoflakes with high efficiency. nih.gov In a neutral environment, the drug remains largely bound to the carrier. However, upon reaching the acidic tumor microenvironment, the MgO nanoparticles begin to dissolve. ingentaconnect.comresearchgate.net This dissolution not only releases the entrapped drug but also neutralizes the surface charge of the nanoparticles, further promoting drug release. ingentaconnect.com

Research has shown that this pH-dependent release is highly effective. One study reported that MgO nanoflakes loaded with doxorubicin released only 10% of the drug at pH 7.2, but this increased to 50.5% at pH 5.0 and 90.2% at pH 3.0. nih.govdntb.gov.ua The release kinetics at acidic pH often follow an erosion-dependent model, confirming that the dissolution of the MgO carrier is the primary mechanism of drug release. ingentaconnect.comresearchgate.net This targeted release mechanism minimizes the exposure of healthy cells to the cytotoxic drug, thereby reducing side effects, while simultaneously delivering magnesium ions that can help alleviate conditions like hypomagnesemia, which can be a side effect of cancer. nih.gov

Table 3: pH-Sensitive Release of Doxorubicin from this compound Nanoparticles

pH	Percentage of Drug Released	Underlying Mechanism	Reference
7.2	10%	Relative stability of MgO, minimal dissolution.	nih.govdntb.gov.ua
5.0	50.5%	Dissolution of MgO nanoparticles in acidic environment.	nih.govdntb.gov.ua
3.0	90.2%	Significant erosion and dissolution of the MgO carrier.	nih.gov

Magnesium Oxide in Advanced Composite Materials

Metal Matrix Composites Incorporating Magnesium Oxide

The integration of this compound particles into metal matrices results in metal matrix composites (MMCs) with tailored properties suitable for specialized applications, from biomedical devices to high-temperature structural components.

Magnesium (Mg) and its alloys are promising materials for orthopedic implants due to their biodegradability and mechanical properties that are similar to natural bone, which helps in avoiding stress shielding phenomena. mdpi.comnih.gov However, the high degradation rate of pure magnesium in the physiological environment can compromise the mechanical integrity of an implant before the tissue has sufficiently healed. nih.govnih.gov The incorporation of this compound nanoparticles (MgO NPs) into a magnesium matrix to form Mg/MgO composites offers a solution to this challenge.

MgO nanoparticles enhance the performance of magnesium-based orthopedic implants in several ways. They possess biocompatibility, biodegradability, high bioactivity, and significant antibacterial properties. aithor.comresearchgate.net As a reinforcement, MgO can improve the mechanical properties and corrosion resistance of the magnesium matrix. mdpi.comresearchgate.net For instance, studies have shown that adding MgO nanoparticles can significantly enhance the yield tensile strength, ultimate tensile strength, and microhardness of the composite. utm.my The degradation product of MgO is magnesium hydroxide (B78521) (Mg(OH)2), which is biodegradable in the body. utm.my

The improved performance is attributed to the synergistic effects of the composite's components, which can lead to better mechanical and corrosion behavior, as well as enhanced bioactive performance. mdpi.com Research has focused on optimizing the amount of MgO to achieve a balance of mechanical strength, controlled degradation, and biological efficacy. mdpi.com

Table 1: Comparison of Mechanical Properties of Bone and Biodegradable Metals

Material	Elastic Modulus (GPa)	Density (g/cm³)
Natural Bone	41–45	1.8–2.1
Magnesium (Mg)	41–45	1.7
Iron (Fe)	~200	7.87
Zinc (Zn)	~108	7.14

Data sourced from multiple references. mdpi.com

For aerospace and other high-temperature structural applications, composites of chromium (Cr) and this compound (MgO) have been developed. nasa.gov These materials are designed to operate at elevated temperatures, offering superior oxidation resistance compared to many refractory metal alloys that require protective coatings. nasa.gov The Cr-MgO composite consists of a chromium matrix with dispersed this compound particles. nasa.gov

This composition results in a material with a high melting temperature and low density. nasa.gov Investigations into the mechanical properties of Cr-MgO composite sheets have shown room-temperature tensile and yield strengths of 40 and 33 ksi, respectively. nasa.gov However, the strength of the composite decreases at elevated temperatures, with the tensile strength at 2600°F being only 7% of its room-temperature value. nasa.gov Despite this, the material's resistance to oxidation at high temperatures makes it a candidate for specific aerospace components. nasa.govdtic.mil The development of such composites through powder metallurgy techniques allows for the creation of dispersion-strengthened alloys with potentially desirable high-temperature properties. dtic.mil

The addition of this compound as a reinforcement in metal matrices leads to significant microstructural changes that enhance mechanical properties. In aluminum-based composites, such as Al-Cu/MgO, the incorporation of MgO particles through powder metallurgy can lead to increased hardness. dergipark.org.tr This improvement is attributed to the presence of the rigid ceramic reinforcements and the formation of intermetallic compounds that resist plastic deformation. dergipark.org.tr

Table 2: Effect of MgO Reinforcement on Mechanical Properties of Metal Matrix Composites

Composite System	Reinforcement Content (wt.%)	Key Mechanical Property Improvement
Mg/MgO	1 vol% (nano-sized)	Enhanced yield tensile strength, ultimate tensile strength, and microhardness. utm.my
Al-Cu/MgO	1%	Highest measured hardness. dergipark.org.tr
AA7068/MgO	5%	Maximum Vickers microhardness of 68 VHN. researchgate.net
Cr-MgO	Not specified	Room-temperature tensile strength of 40 ksi. nasa.gov

Chromium/Magnesium Oxide Composites for High-Temperature Structural Applications

Polymer Matrix Composites with this compound Fillers

This compound is also a functional filler in polymer matrix composites, where it is used to enhance thermal conductivity, improve mechanical properties, and impart flame retardancy.

In the field of electronics, where heat dissipation is a critical issue, polymer composites with high thermal conductivity are in demand. vtalc.com Polymers inherently have low thermal conductivity, but the addition of thermally conductive fillers like this compound can significantly improve this property. vtalc.comtandfonline.com MgO is an attractive filler due to its excellent thermal conductivity, electrical insulation properties, and low cost. vtalc.com

Studies have shown that incorporating MgO into polymers like polyvinyl chloride (PVC) and polyamide-66 (PA66) leads to a substantial increase in the thermal conductivity of the resulting composites. vtalc.comrsc.orgkoreascience.krresearchgate.net For instance, a graphite (B72142)/MgO/PVC composite exhibited a thermal conductivity 6.27 times higher than that of pristine PVC. rsc.org The shape and size of the MgO particles can be adjusted to further optimize thermal conductivity. vtalc.com

The addition of MgO also modulates the mechanical properties of the polymer matrix. In some cases, it can enhance mechanical strength and durability. For example, in PA66/MgO composites, flexural strength and modulus were improved with increasing filler content, although tensile strength slightly decreased and impact strength was significantly lowered. koreascience.krresearchgate.net In polypropylene (B1209903) (PP) composites, MgO-lignin hybrid fillers acted as nucleating agents, influencing the crystalline structure of the polymer. nih.gov

Table 3: Thermal and Mechanical Properties of MgO-filled Polymer Composites

Polymer Matrix	Filler	Filler Content	Thermal Conductivity Improvement	Mechanical Property Changes
PVC	Graphite/MgO	15 wt% MgO	6.27 times higher than pristine PVC. rsc.org	Increased tensile and bending strength compared to pristine PVC. rsc.org
PA66	MgO	Increasing content	Large increase in thermal conductivity. koreascience.krresearchgate.net	Decreased tensile and impact strength; improved flexural strength and modulus. koreascience.krresearchgate.net
Silicone Elastomer	MgO-MWCNT	30 vol% MgO, 0.5 vol% H2O2-MWCNTs	40-fold increase compared to neat elastomer. mdpi.com	Not specified
Epoxy/Unsaturated Polyester	MgO	8%	Decreased thermal conductivity. aip.org	Increased impact and tensile strength. aip.org

This compound is an effective, environmentally friendly flame retardant used in various polymers, including plastics and textiles. Its flame retardancy mechanism is primarily based on the endothermic decomposition of magnesium hydroxide (Mg(OH)2), which is often used as the precursor and decomposes to MgO and water at elevated temperatures. magnesiaspecialties.comqingdaopengfeng.com

The process involves several actions:

Endothermic Decomposition: When exposed to high temperatures (around 330°C for Mg(OH)2), the material absorbs a significant amount of heat, cooling the polymer and slowing its thermal degradation. magnesiaspecialties.comqingdaopengfeng.com

Dilution of Combustible Gases: The decomposition releases water vapor, which dilutes the concentration of flammable gases in the combustion zone, inhibiting the fire. qingdaopengfeng.com

Formation of a Protective Layer: The resulting this compound forms a stable, insulating char layer on the material's surface. qingdaopengfeng.commdpi.com This layer acts as a barrier, preventing oxygen from reaching the polymer and impeding the spread of the flame. qingdaopengfeng.com

The use of MgO as a flame retardant offers the advantage of not releasing toxic gases or significant smoke during a fire, which is a common issue with many traditional flame retardants.

Table 4: Chemical Compounds and PubChem CIDs

Compound Name	PubChem CID
This compound	14792
Magnesium	5358744
Chromium	23976
Magnesium hydroxide	14793
Polyvinyl chloride	6338
Polyamide-66	78563
Polypropylene	6335
Graphite	24261
Lignin	4684
Silicone	24823
Multi-walled carbon nanotubes	Not available
Epoxy resin	Not available
Unsaturated polyester	Not available
Aluminum	5359268
Copper	23978
Iron	23925
Zinc	23994
Calcium Carbonate	516889
Silicon Carbide	9863
Aluminum oxide	14769
Titanium Carbide	14781
Polycarbosilane	Not available
Ethylene-vinyl acetate (B1210297) copolymer	Not available
Acetic acid	176
Magnesium silicate (B1173343)	14943

Thermal Conductivity Enhancement and Mechanical Property Modulation

Cementitious Composites Based on this compound

This compound (MgO) serves as a fundamental component in a variety of cementitious composites, offering an alternative to traditional Portland cement (PC). These materials leverage the unique chemical properties of magnesium to create binders with distinct characteristics. The field of MgO-based cements encompasses several types, each with specific formation reactions and resulting properties that make them suitable for a range of applications in construction. These cements are often considered more environmentally friendly due to lower production temperatures and their potential to absorb carbon dioxide. canterbury.ac.nzcanterbury.ac.nz

Magnesium Oxychloride, Oxysulfate, Phosphate (B84403), Carbonate, and Silicate Cements

Magnesium-based cements are a diverse group of materials, each formed through a distinct chemical reaction involving this compound. acs.orgrilem.netrilem.net

Magnesium Oxychloride (MOC) Cement: First discovered by Sorel in 1867, MOC, or Sorel cement, is produced by mixing this compound (MgO) with a concentrated solution of magnesium chloride (MgCl₂). premiermagnesia.comepslibrary.at This non-hydraulic cement is known for its high early strength, excellent bonding capabilities with various aggregates (both organic and inorganic), and superior fire resistance. premiermagnesia.comepslibrary.atmdpi.com The primary binding phases in hardened MOC are 5Mg(OH)₂·MgCl₂·8H₂O (5-form) and 3Mg(OH)₂·MgCl₂·8H₂O (3-form), with the 5-form exhibiting superior mechanical properties. premiermagnesia.com MOC has found applications in industrial flooring, fire protection, and decorative panels due to its resemblance to marble. premiermagnesia.com

Magnesium Oxysulfate (MOS) Cement: As the sulfate (B86663) counterpart to MOC, MOS cement is formed by the reaction of this compound with a magnesium sulfate (MgSO₄) solution. premiermagnesia.comresearchgate.net It shares some of the beneficial properties of MOC, such as good binding characteristics and fire resistance, but typically has lower mechanical strength. premiermagnesia.comascelibrary.com The abrasion resistance of MOS cements can be up to 1.5 times that of Portland cement. researchgate.netscientific.net Several oxysulfate phases can form depending on the temperature, with 3Mg(OH)₂·MgSO₄·8H₂O being the stable phase below 35°C. premiermagnesia.com MOS cements are often used in the production of lightweight insulating panels. researchgate.netscientific.net

Magnesium Phosphate Cement (MPC): MPC is created through an acid-base reaction between MgO and a soluble acid phosphate, such as ammonium (B1175870) or potassium phosphate. acs.orgtimabmagnesium.com These cements are characterized by their rapid setting times, high early strength, low shrinkage, and excellent bonding properties, making them ideal for rapid repair of infrastructure like roads and bridges. scientific.netnih.govwordpress.com The main reaction product is typically a magnesium phosphate salt. acs.org

Magnesium Carbonate Cement: This type of cement utilizes the reaction of MgO with carbon dioxide, often in the presence of water, to form hydrated magnesium carbonates. canterbury.ac.nznih.gov This process is a key aspect of the carbon sequestration potential of MgO-based cements. The carbonation of MgO can lead to the formation of stable carbonate and hydroxyl-carbonate compounds, which contributes to the strength development of the cement. canterbury.ac.nz Research has shown that concrete made with reactive MgO and cured in a CO₂-rich environment can achieve significant compressive strengths. nih.gov

Magnesium Silicate Cement: Magnesium silicate cements are produced by reacting this compound with a source of highly reactive silica (B1680970), such as silica fume. gccassociation.org The resulting binder is a magnesium silicate hydrate (B1144303) (M-S-H), which is structurally comparable to hydrated clays. rilem.net These cements exhibit good mechanical properties, a dense microstructure, and low pH, which makes them suitable for applications involving non-steel reinforcement, natural fibers, and waste encapsulation. rilem.netresearchgate.net However, research on magnesium silicate cements is less extensive compared to other MgO-based cements, and data on their long-term durability is limited. gccassociation.org

Cement Type	Key Reactants	Primary Binding Phases	Notable Properties	Common Applications
Magnesium Oxychloride (MOC)	MgO, MgCl₂ solution	5Mg(OH)₂·MgCl₂·8H₂O, 3Mg(OH)₂·MgCl₂·8H₂O	High early strength, fire resistance, good abrasion resistance. premiermagnesia.commdpi.com	Industrial flooring, fire protection, decorative panels. premiermagnesia.com
Magnesium Oxysulfate (MOS)	MgO, MgSO₄ solution	3Mg(OH)₂·MgSO₄·8H₂O	Good binding properties, abrasion resistance superior to PC. premiermagnesia.comscientific.net	Lightweight insulating panels. researchgate.netscientific.net
Magnesium Phosphate (MPC)	MgO, soluble acid phosphate	Magnesium phosphate salts	Rapid setting, high early strength, low shrinkage. scientific.networdpress.com	Rapid repair of infrastructure. scientific.netnih.gov
Magnesium Carbonate	MgO, CO₂	Hydrated magnesium carbonates	Strength development through carbonation. canterbury.ac.nz	Carbon-sequestering construction materials. nih.gov
Magnesium Silicate	MgO, reactive silica	Magnesium silicate hydrate (M-S-H)	Good mechanical properties, dense microstructure, low pH. rilem.netresearchgate.net	Non-steel reinforced products, waste encapsulation. rilem.net

Durability and Mechanical Performance in Construction Materials

The durability and mechanical performance of MgO-based cementitious composites are critical factors for their application in the construction industry. These properties vary significantly among the different types of magnesium cements.

Mechanical Strength:

Magnesium Oxychloride (MOC) cement is known for its high compressive and transverse strengths, with values of 7,000-10,000 psi (approximately 48-69 MPa) being common. premiermagnesia.com

Magnesium Oxysulfate (MOS) cement exhibits compressive and transverse strengths superior to Portland cement, though generally not as high as MOC. premiermagnesia.comscientific.net Modified MOS cements can achieve 28-day compressive strengths of up to 60.7 MPa. aidic.it

Magnesium Phosphate Cement (MPC) is characterized by high early strength, which is advantageous for rapid repairs. scientific.netnih.gov

Magnesium Carbonate cements develop strength through the carbonation process, with reports indicating that compressive strengths of 40 MPa or more can be achieved. nih.gov

Magnesium Silicate cements have the potential for high compressive strengths at 28 days, with some studies showing values around 40 MPa, though research findings can be variable. gccassociation.orgmdpi.com

The incorporation of MgO as a partial replacement for Portland cement can sometimes lead to a decrease in mechanical strength, which is often attributed to the formation of weaker hydration products like brucite (Mg(OH)₂) compared to the calcium-silicate-hydrate (C-S-H) in PC systems. mdpi.comumich.edu However, in some engineered cementitious composites (ECC), doping with a certain percentage of MgO has been shown to enhance tensile strength and crack control. umich.edu

Durability: MgO-based cements offer several durability advantages. Their inherent fire resistance is a significant benefit, with MgO having a high melting point of around 2800°C. zs2technologies.com This makes them suitable for fire-resistant construction materials. timabmagnesium.com

The expansive nature of MgO hydration can be beneficial in controlling shrinkage and sealing microcracks, thereby enhancing the durability and longevity of concrete structures. This self-sealing capability improves resistance to environmental factors like freeze-thaw cycles.

However, a major challenge for some MgO-based cements, particularly MOC, is their poor water resistance, which can limit their large-scale application. researchgate.net Research efforts are ongoing to improve this aspect by incorporating additives like rice husk ash, fly ash, or phosphates. researchgate.netazom.com In contrast, some modified MPC formulations have demonstrated improved water resistance. nih.gov

The lower alkalinity of some magnesium-based cements, such as magnesium silicate and magnesium phosphate cements, makes them compatible with materials that are sensitive to the high pH of Portland cement, such as certain types of fibers and aggregates. timabmagnesium.comgccassociation.orgrilem.net

Cement Type	Typical 28-day Compressive Strength	Key Durability Features	Challenges
Magnesium Oxychloride (MOC)	48-69 MPa premiermagnesia.com	High fire resistance, good abrasion resistance. premiermagnesia.comepslibrary.at	Poor water resistance. researchgate.net
Magnesium Oxysulfate (MOS)	Up to 60.7 MPa (modified) aidic.it	Good fire resistance, low thermal conductivity. ascelibrary.com	Lower strength than MOC. premiermagnesia.com
Magnesium Phosphate (MPC)	High early strength scientific.netnih.gov	Good corrosion and frost resistance. nih.govwordpress.com	Very fast setting time can be difficult to manage. scientific.net
Magnesium Carbonate	~40 MPa nih.gov	Strength gain through CO₂ absorption. canterbury.ac.nz	Dependent on carbonation for strength. scientific.net
Magnesium Silicate	~40 MPa mdpi.com	Dense microstructure, potential for good leaching resistance. rilem.net	Limited long-term durability data. gccassociation.org

Carbon Dioxide Sequestration Potential in MgO-based Cements

A significant advantage of this compound-based cements is their potential to act as carbon sinks, contributing to a reduction in the carbon footprint of construction materials. canterbury.ac.nzcanterbury.ac.nzipl.pt This carbon sequestration occurs through the process of carbonation, where MgO and its hydrated form, magnesium hydroxide (Mg(OH)₂), react with atmospheric or supplied carbon dioxide (CO₂) to form stable magnesium carbonate compounds. canterbury.ac.nzpowergeolab.com

The production of reactive MgO from magnesite (MgCO₃) requires lower calcination temperatures (around 650-800°C) compared to the production of Portland cement clinker (around 1450°C). canterbury.ac.nzwhiterose.ac.uk This lower energy requirement already contributes to reduced CO₂ emissions during manufacturing. canterbury.ac.nzcanterbury.ac.nz

Furthermore, unlike in calcium-based cements where carbonation can be detrimental, the carbonation of MgO-based cements is often beneficial for strength development. canterbury.ac.nz The formation of hydrated magnesium carbonates can fill pores and create a denser, stronger matrix. scientific.net Studies have shown that the carbonation process can be accelerated by curing in CO₂-rich environments, leading to rapid strength gain. whiterose.ac.uksupercriticalfluids.com For instance, using supercritical CO₂ has been shown to achieve mature strength levels within hours and significantly increase the amount of sequestered CO₂. supercriticalfluids.com

The efficiency of carbon sequestration is influenced by factors such as the reactivity of the MgO, the porosity and permeability of the material, and the curing conditions, including CO₂ concentration and relative humidity. scientific.netwhiterose.ac.uk Pervious concrete designs using MgO-based cements are being explored to enhance carbonation by facilitating CO₂ penetration. ntu.edu.sg

The ability of MgO-based cements to absorb CO₂ throughout their service life presents a promising pathway towards developing "carbon-neutral" or even "carbon-negative" construction materials. canterbury.ac.nzipl.pt

Surface Modification and Functionalization of Magnesium Oxide

Strategies for Surface Engineering and Functionalization

Enhancement of Surface Reactivity and Selectivity for Specific Applications

Surface engineering directly impacts the reactivity and selectivity of magnesium oxide, particularly in catalysis. The inherent basicity of MgO makes it a useful catalyst for various organic transformations. sid.ir Modifying its surface can enhance this catalytic performance.

A high surface area-to-volume ratio, especially in MgO nanoparticles, is a primary factor that boosts reactivity by providing more active sites. sid.ir The reactivity can be further tuned by controlling the calcination process; lower temperatures (e.g., 700-1000°C) produce a more chemically active, caustic calcined magnesia. mdpi.com

Doping has emerged as a key strategy for enhancing selectivity and reactivity. Incorporating cerium (Ce) into the MgO lattice, for instance, has been shown to increase the number of basic sites and the charge densities at Mg and O sites. rsc.org This modification facilitates the selective activation of hydrogen peroxide for the oxidation of glucose to formic acid, lowering the energy barrier for the reaction. rsc.org Similarly, doping MgO(001) surfaces with non-metal atoms like boron (B), carbon (C), and nitrogen (N) can alter the chemical reactivity, making the surface a more potent electron donor and significantly strengthening the adsorption of molecules like carbon monoxide. rsc.org

The interaction with a supporting material can also enhance reactivity. Metal-supported ultrathin MgO films have been studied for their potential to activate molecules like O₂. usu.edu This enhanced reactivity is crucial for catalytic applications where the MgO surface acts as a catalyst or a catalyst support. beilstein-journals.org

Tailoring of Surface Adsorption Sites and Chemical Functionality

The ability to tailor surface adsorption sites and introduce specific chemical functionalities is crucial for applications such as environmental remediation and catalysis. MgO's surface contains various reactive sites, including Lewis-acidic Mg²⁺ sites, Lewis-basic O²⁻ sites, and hydroxyl groups. sid.ir

The nature and density of these sites can be precisely controlled. For example, calcination of Mg-MOF (Metal-Organic Framework) materials can introduce a high number of defects and active sites into the resulting porous MgO, significantly enhancing its adsorption capacity for dyes like Congo Red. acs.org Temperature-programmed desorption (TPD) tests can characterize the basicity of these sites, distinguishing between weak, medium, and strong basic centers, which play different roles in adsorption. acs.orgnih.gov

Doping provides another avenue for tailoring adsorption properties. The introduction of Ce into MgO can increase surface alkalinity by creating defects and increasing electron density at Mg and O ions, leading to more robust alkaline sites with a greater capacity for proton adsorption. rsc.org This enhanced basicity promotes the adsorption and dissociation of molecules like H₂O₂. rsc.org

Functionalization with specific chemical groups allows for targeted interactions. For example, aminotetrazole-functionalized MgO-SiO₂ nanocomposites have been developed for dye removal and heavy metal ion detection. dergipark.org.tr Similarly, direct functionalization of a porous MgO matrix with amino silanes introduces amine functional groups on both the external surface and within the pores, creating adsorbents tailored for CO₂ capture. google.com These strategies demonstrate the versatility of MgO as a platform whose surface can be chemically programmed for specific molecular recognition and adsorption tasks.

Role of Surface Defects and Functional Groups in Performance

The performance of this compound is intrinsically linked to the presence of surface defects and functional groups. Far from being a perfect crystal, the surface of MgO, especially in nanocrystalline form, is rich with defects that often act as the primary centers of chemical activity. sid.irbeilstein-journals.org

The most studied point defects are oxygen vacancies, also known as F-centers. researchgate.netbeilstein-journals.orguchile.cl These are sites where an oxygen atom is missing from the crystal lattice. An F-center can trap one electron (forming an F⁺ center) or two electrons (forming an F⁰ center). beilstein-journals.org These trapped electrons significantly alter the local electronic structure, reducing the energy gap between the highest occupied and lowest unoccupied molecular orbitals (HOMO-LUMO) and dramatically increasing chemical reactivity compared to a defect-free surface. beilstein-journals.orguchile.cl Density functional theory (DFT) studies have shown that F-centers are more reactive than F⁺ centers. researchgate.netuchile.cl These defect sites are crucial for the adsorption and reaction of molecules such as CO₂, NO₂, and various metals. uchile.cl The concentration and type of these vacancies can be influenced by doping with elements like lithium or scandium. researchgate.net

Defect/Functional Group	Description	Impact on Performance	Supporting Evidence
Oxygen Vacancy (F-center)	A point defect where an oxygen atom is missing. Can be neutral (F⁰) or charged (F⁺, F²⁺). beilstein-journals.org	Increases chemical reactivity by introducing defect states in the band gap and acting as electron donors. beilstein-journals.orguchile.cl F-centers are more reactive than F⁺ centers. uchile.cl	DFT calculations show a reduced HOMO-LUMO gap; experimental studies link defects to catalytic activity. researchgate.netuchile.clbohrium.com
Surface Hydroxyl Groups (-OH)	Formed by the dissociative adsorption of water on the MgO surface. researchgate.net	Can enhance catalytic reactivity in base-catalyzed reactions by modifying the basic properties of adjacent active sites. researchgate.netnih.gov Act as sites for surface functionalization. mdpi.com	Kinetic studies and DFT simulations show lower activation energy for reactions on hydroxylated surfaces. researchgate.net
Low-Coordination Sites	Atoms located at corners, edges, and kinks with fewer neighboring atoms than terrace sites.	Exhibit higher reactivity and basicity. Often the preferential location for defect formation and adsorption. rsc.orgbeilstein-journals.org	Experimental observations show defects preferentially locate at these sites. beilstein-journals.org DFT calculations predict higher adsorption energies. rsc.org

Surface hydroxyl (-OH) groups also play a pivotal role. These groups, formed from the reaction of surface O²⁻ sites with water, can significantly enhance catalytic activity. researchgate.netrsc.org While the hydroxyls themselves are often weakly deprotonating, they act as "spectator" species that modify the electronic properties and basicity of adjacent Mg²⁺-O²⁻ pairs, thereby lowering the activation energy for certain reactions. researchgate.net This effect has been observed in the conversion of 2-methyl-but-3-yn-2-ol. researchgate.net Furthermore, these hydroxyls serve as the primary anchoring points for surface functionalization with agents like silanes. mdpi.comgoogle.com

Advanced Research Directions and Emerging Applications

Quantum Technologies and Spin Defects in Magnesium Oxide

The quest for robust and scalable quantum computing has led researchers to investigate spin defects in solid-state materials, and this compound is emerging as a promising candidate. Recent theoretical predictions suggest that oxides like MgO could host spin defects with long coherence times, a critical requirement for quantum applications. arxiv.orgresearchgate.netarxiv.org

Scientists are using high-throughput first-principles frameworks and advanced electronic structure methods to identify and characterize potential spin defects in MgO. arxiv.orgresearchgate.netarxiv.org One such defect that has garnered significant attention is a negatively-charged complex between a nitrogen interstitial and a magnesium vacancy, referred to as an NV- center. arxiv.orgarxiv.org This defect in MgO exhibits favorable electronic and optical properties for hybrid quantum technologies. arxiv.orgresearchgate.netarxiv.org

Key Predicted Properties of the NV- Center in MgO:

Property	Description	Significance for Quantum Technologies
Triplet Ground and Excited States	The defect possesses stable triplet ground and excited states.	Enables the manipulation of spin states for qubit operations. arxiv.orgarxiv.org
Singlet Shelving States	Intermediate singlet states are present.	Allows for optical initialization and spin-dependent readout of the qubit. arxiv.orgarxiv.org
Zero-Field Splitting (ZFS)	A large ZFS separates the spin sublevels.	Facilitates the initialization of the qubit in a specific spin state. arxiv.org
Hyperfine Interaction	Coupling between the electron spin and nuclear spins of surrounding atoms (¹⁴N, ²⁵Mg, and ¹⁷O).	Provides additional controllable quantum levels. arxiv.orgresearchgate.net

This table showcases the predicted properties of the NV- center in MgO and their importance for quantum computing applications.

Researchers are also exploring design strategies, such as applying strain, to enhance the properties of these defects by reducing vibronic coupling and increasing the Debye-Waller factor. arxiv.orgarxiv.org The technological maturity of MgO production, combined with the promising properties of defects like the NV- center, could pave the way for hybrid classical-quantum applications, including spintronic quantum sensors and single qubit gates. arxiv.orgarxiv.org

Sustainable Synthesis and Circular Economy Approaches for this compound Production

The increasing demand for this compound across various industries has spurred research into more sustainable and environmentally friendly production methods. Green synthesis routes are being explored as alternatives to conventional techniques like sol-gel, chemical precipitation, and hydrothermal methods, which often involve toxic reagents and generate harmful byproducts. analis.com.mymdpi.com

A significant focus of green synthesis is the use of biological templates. Extracts from various plants, such as banana peels, Emblica officinalis, neem, aloe vera, and orange fruit waste, have been successfully used to synthesize this compound nanoparticles (MgO-NPs). analis.com.myarcjournals.org These plant extracts contain phytochemicals like terpenoids, aldehydes, and carboxylic acids that act as reducing and stabilizing agents in the nanoparticle formation. analis.com.my Similarly, microorganisms, including bacteria and fungi, are being investigated for their ability to produce MgO-NPs through intracellular or extracellular mechanisms. mdpi.commdpi.com

These bio-inspired methods are often cost-effective and eco-friendly, aligning with the principles of a circular economy. arcjournals.orggnest.org For instance, using agricultural waste like fruit peels not only provides a renewable resource for synthesis but also addresses waste management challenges. analis.com.myarcjournals.org

Another approach contributing to a circular economy for MgO is its use in environmental remediation, which can, in turn, create new value chains. For example, MgO is used in struvite recovery systems from wastewater, which helps in nutrient recycling. mdpi.com Furthermore, projects are underway to produce green this compound from mine tailings, simultaneously decontaminating the waste and producing a valuable product, thereby reducing greenhouse gas emissions and promoting industrial symbiosis. eco2-magnesia.com

Integration in Smart Materials and Responsive Devices

This compound's unique physicochemical properties, including its high thermal stability, dielectric strength, and reactivity, make it a valuable component in the development of smart materials and responsive devices. mdpi.comnanografi.com These materials can sense and respond to external stimuli, opening up a wide range of applications.

In the realm of sensors, MgO is being explored for various applications:

High-Temperature Pressure Sensors: Single-crystal MgO is an attractive material for fabricating sensors that can operate in harsh environments due to its high melting point and excellent mechanical properties at elevated temperatures. nih.gov LC wireless passive pressure sensors based on MgO MEMS technology have been demonstrated to operate at temperatures up to 900°C. nih.gov

Humidity Sensors: Composites of MgO with mesoporous silica (B1680970) like SBA-15 are being investigated for their humidity-sensing properties. sensor-jlu.com The addition of MgO can improve the performance and stability of these sensors. sensor-jlu.com

Gas Sensors: MgO nanoparticles, particularly when decorated with other materials like carbon dots, have shown high sensitivity and selectivity towards specific gases, such as hydrogen sulfide (B99878) (H₂S). x-mol.net These sensors operate based on changes in their electrical properties upon gas exposure. x-mol.net

Biosensors: The large surface area and biocompatibility of MgO nanoparticles make them suitable for use in biosensors. nih.gov They have been incorporated into electrochemical sensors for the detection of biomolecules like doxorubicin (B1662922) hydrochloride. mdpi.com

Beyond sensors, MgO is also being integrated into physically transient electronics, where devices are designed to dissolve or disappear after a specific period or trigger. northwestern.edu This is achieved through the hydrolysis of MgO, which reacts with water to form magnesium hydroxide (B78521). northwestern.edu This property is particularly relevant for creating secure data storage components that can self-destruct, offering an ultimate level of hardware-based security. northwestern.edu

In Vitro and In Vivo Mechanistic Studies on Biological Interactions and Long-Term Environmental Fate

The increasing use of this compound, particularly in nanoparticle form, in biomedical and environmental applications necessitates a thorough understanding of its interactions with biological systems and its long-term environmental fate.

In Vitro Studies:

Cellular Interactions: In vitro studies have shown that MgO nanoparticles can interact with various cell types. For instance, they have been observed to induce cytotoxicity in cancer cell lines, such as human leukemia (K562) and breast cancer (MCF-7) cells, while showing minimal adverse effects on normal cells like peripheral blood mononucleated cells (PBMCs) at similar concentrations. mdpi.comnih.gov

Mechanism of Action: The cytotoxic effects of MgO nanoparticles are often attributed to the generation of reactive oxygen species (ROS), which leads to oxidative stress, DNA damage, and ultimately, apoptosis (programmed cell death). nih.govencyclopedia.pub

Protein Interactions: The interaction of MgO nanoparticles with plasma proteins, such as human serum albumin (HSA), has been investigated. Studies indicate that MgO nanoparticles can form a static complex with HSA primarily through hydrophobic interactions without significantly altering the protein's secondary structure. nih.gov

Drug Interactions: In vitro experiments have demonstrated that MgO can interact with certain drugs. For example, it was found to cause a significant reduction in the concentration of the antidepressant duloxetine (B1670986) in solution, suggesting potential for decreased absorption if co-administered. jst.go.jp

In Vivo Studies:

Biocompatibility and Biodegradability: Magnesium and its oxide are generally considered biocompatible and biodegradable. nih.gov The body can metabolize magnesium ions, making it a potentially safer alternative to some other metal oxide nanoparticles. nih.gov

Neurotoxicity: Some in vivo studies have raised concerns about the potential neurotoxicity of MgO nanoparticles. Oral administration in animal models has been shown to induce degenerative changes in various brain regions and alter the levels of neurotransmitters. niscpr.res.in

Anxiolytic Effects: Conversely, other animal studies have suggested that MgO nanoparticles may have anxiolytic (anxiety-reducing) effects, potentially mediated through the central nervous system. who.int

Long-Term Environmental Fate:

The environmental fate of MgO nanoparticles is an area of ongoing research. Their biodegradability and non-toxic nature are considered advantageous for environmental applications. researchgate.net However, it is crucial to understand their behavior and potential impacts in different environmental compartments over extended periods. Mathematical models are being developed to predict the potential hazards of MgO nanoparticles based on their physicochemical properties and observed biological effects. cabidigitallibrary.orgresearchgate.net These models aim to assess their long-term effects, including potential allergenicity, mutagenicity, and embryotoxicity. cabidigitallibrary.orgresearchgate.net

Multiscale Modeling and Big Data Approaches for Predictive Material Design and Optimization

The complexity of materials science is increasingly being tackled by integrating multiscale modeling and big data approaches. These computational tools are proving invaluable for predicting the properties of materials like this compound and optimizing their performance for specific applications, significantly reducing the time and cost associated with traditional trial-and-error experimentation. preprints.orgresearchgate.net

Machine learning (ML) models, a subset of artificial intelligence, are being widely applied to predict various features of MgO-based materials. preprints.orgresearchgate.net For example, in the field of refractories, ML algorithms have been successfully used to:

Predict the oxidation behavior and wear rate of MgO-C refractories. preprints.orgresearchgate.net

Determine the optimal graphite (B72142) content for desired properties. preprints.orgresearchgate.net

Cluster different MgO sources based on their corrosion resistance. researchgate.net

Predict the service lifetime of refractory materials in industrial furnaces. researchgate.netmdpi.com

These models are often trained on large datasets of experimental results and can provide predictions with high accuracy, as indicated by high R² coefficients in many studies. preprints.orgmdpi.com

In the context of fundamental materials design, deep learning models are being employed to analyze complex experimental data. For instance, an attention encoder-decoder convolutional neural network has been developed to automatically evaluate the dissolution rate of MgO particles in slag at high temperatures from in-situ microscopy images. nih.gov This automated approach provides a high level of precision and is resilient to variations in image quality, enabling a more efficient and statistically robust analysis than manual methods. nih.gov

These predictive modeling and big data approaches are not only accelerating the development of new and improved MgO-based materials but are also contributing to more sustainable and efficient industrial processes. researchgate.net

Q & A

Basic Research Questions

Q. What experimental methodologies are recommended for determining the empirical formula of magnesium oxide (MgO), and how do stoichiometric errors arise?

• Methodology : The crucible combustion method involves heating magnesium ribbon in a controlled environment (e.g., using a Bunsen burner) to form MgO. Mass measurements of Mg and MgO are used to calculate oxygen incorporation via the Law of Conservation of Mass .
• Data Analysis : Molar ratios are derived by dividing masses by atomic weights (24.31 g/mol for Mg, 16.00 g/mol for O). For example, in a sample with 0.086 g Mg and 0.057 g O, the molar ratio is ~1:1, yielding MgO .
• Error Sources : Incomplete combustion, moisture retention, or crucible lid mishandling may lead to oxygen underestimation (e.g., erroneous ratios like Mg₄O) .

Q. How can researchers reconcile discrepancies between experimental and theoretical Mg:O ratios in MgO synthesis?

• Analysis : Theoretical MgO assumes a 1:1 molar ratio. Deviations (e.g., 1.2:1) often stem from systematic errors (e.g., unreacted Mg) or measurement inaccuracies (±0.002 g uncertainty in balances) .
• Resolution : Replicate trials, prolonged heating to ensure full oxidation, and using calibrated balances improve precision. Statistical tools like scatter plots and correlation coefficients (R²) identify outliers .

Q. What protocols ensure accurate gravimetric analysis of MgO in mixed oxide systems?

• Procedure : Acid digestion (e.g., HCl) dissolves MgO, followed by inductively coupled plasma (ICP) or atomic absorption spectroscopy (AAS) for quantification. Lanthanum solution is added to suppress matrix interference .
• Calibration : Standard curves using Mg solutions (1–20 ppm) validate instrument sensitivity .

Advanced Research Questions

Q. How can Box-Behnken experimental design optimize MgO-based materials like magnesium oxychloride cement?

• Design : Three-factor (e.g., MgO/MgCl₂ molar ratio, H₂O/MgCl₂ ratio, fly ash content) and three-level experiments evaluate interactions via response surface methodology. For example, a softening coefficient (R1) is modeled to maximize water resistance .
• Outcome : Optimal parameters (e.g., MgO/MgCl₂ = 9, H₂O/MgCl₂ = 11, 20% fly ash) enhance mechanical properties .

Q. What computational models predict MgO’s role in corrosion inhibition for magnesium alloys?

• Framework : Machine learning (ML) models trained on experimental databases (e.g., adsorption energies, pH effects) simulate MgO’s passivation behavior. Reactive force fields (ReaxFF) model MgO-water interactions at atomic scales .
• Application : ML identifies MgO coatings that reduce anodic hydrogen evolution, a key corrosion mechanism. Automated workflows suggest novel inhibitor chemistries .

Q. How does MgO film thickness influence catalytic activity in gold nanocluster systems?

• Mechanism : Thin MgO films (<5 nm) allow charge transfer from underlying metals (e.g., Ru) to Au clusters, enhancing catalytic activity for CO oxidation. Thicker films (>10 nm) insulate and reduce reactivity .
• Experimental Validation : X-ray photoelectron spectroscopy (XPS) measures charge redistribution, while density functional theory (DFT) calculates adsorption energetics .

Data Contradictions and Resolutions

Q. Why do some studies report non-stoichiometric MgO (e.g., Mg₂O) despite its ionic structure?

• Cause : Residual magnesium nitride (Mg₃N₂) from incomplete combustion or surface hydroxylation (Mg(OH)₂) alters mass measurements. For example, Mg₃N₂ hydrolysis produces NH₃, inflating oxygen content .
• Mitigation : Post-synthesis annealing (≥500°C) removes impurities, while X-ray diffraction (XRD) confirms phase purity .

Q. How do bulk density variations (light vs. heavy MgO) affect experimental reproducibility?

• Impact : Light MgO (200–250 mL/25 g) has higher surface area, accelerating reaction kinetics vs. heavy MgO (50–100 mL/25 g). Inconsistent labeling introduces variability in hydration or acid-neutralization studies .
• Standardization : USP protocols require bulk density labeling and specify lanthanum buffer use in assays .

Methodological Recommendations

• Error Quantification : Report absolute uncertainties (e.g., ±0.004 g for oxygen mass) and propagate them through molar calculations .
• Instrument Calibration : Regularly calibrate balances and spectrometers using NIST-traceable standards .
• Computational Validation : Cross-check ML predictions with ab initio simulations (e.g., DFT) to ensure physicochemical relevance .